1-phenyl-3H-2,1-benzoxaborole

Core Science & Biosynthesis

An In-Depth Technical Guide to the 1-Phenyl-3H-2,1-Benzoxaborole Scaffold: Structure, Properties, and Therapeutic Applications

This guide provides a comprehensive technical overview of the benzoxaborole scaffold, with a specific focus on phenyl-substituted derivatives such as 1-phenyl-3H-2,1-benzoxaborole. It is intended for researchers, medicinal chemists, and drug development professionals seeking to understand the unique chemistry and burgeoning therapeutic potential of this remarkable class of boron-containing heterocycles.

Introduction: The Emergence of a Privileged Pharmacophore

First synthesized in 1957 by Torssell, the benzoxaborole scaffold remained a chemical curiosity for decades.[1][2] Its true potential in medicinal chemistry was not widely recognized until 2006, with the discovery of the potent antifungal activity of a 5-fluoro-substituted derivative, tavaborole (AN2690).[1][2] This discovery catalyzed a surge of interest, revealing that benzoxaboroles represent a versatile and privileged scaffold with a wide spectrum of biological activities, including antibacterial, anti-inflammatory, antiparasitic, antiviral, and anticancer effects.[3][4][5]

Unlike their acyclic counterparts, such as phenylboronic acid (PBA), benzoxaboroles possess a unique combination of structural and electronic features that confer significant advantages in a biological context.[1][6] The incorporation of the boron atom into a five-membered heterocyclic ring enhances its Lewis acidity and modulates its pKa to a physiologically relevant range, a critical factor in its mechanism of action.[6] This has led to the successful development and FDA approval of two benzoxaborole-based drugs: KERYDIN® (tavaborole) for onychomycosis and EUCRISA® (crisaborole) for atopic dermatitis, cementing the scaffold's importance in modern drug discovery.[2][4]

Chemical Structure and Physicochemical Properties

The fundamental structure of the benzoxaborole core is 1-hydroxy-3H-2,1-benzoxaborole. This consists of a benzene ring fused to an oxaborole ring, creating a bicyclic system. The term "1-phenyl-3H-2,1-benzoxaborole" specifies a derivative where a phenyl group is attached to the boron atom at position 1.

Caption: General chemical structures of the core 1-hydroxy-3H-2,1-benzoxaborole and its 1-phenyl derivative.

The Critical Role of Lewis Acidity and pKa

The most defining physicochemical property of benzoxaboroles is their enhanced Lewis acidity compared to acyclic boronic acids.[1] This is a direct consequence of the five-membered oxaborole ring, which induces ring strain on the boron atom in its neutral, trigonal planar (sp²) state.[6]

This inherent strain is relieved when the boron atom interacts with a nucleophile (like water or a biological target) and transitions to an anionic, tetrahedral (sp³) geometry. This favorable transition results in a significantly lower pKa for the benzoxaborole core (~7.3) compared to phenylboronic acid (~8.8).[6][7] This lower pKa is paramount, as it allows for a significant population of the reactive tetrahedral boronate species to exist at physiological pH, enhancing bioavailability and target engagement.

Quantitative Physicochemical Data

The properties of the parent benzoxaborole scaffold serve as a crucial baseline for understanding its derivatives.

Property	1-Hydroxy-3H-2,1-benzoxaborole	Phenylboronic Acid (for comparison)
Molecular Formula	C₇H₇BO₂[8][9]	C₆H₇BO₂[7]
Molecular Weight	133.94 g/mol [8]	121.93 g/mol [7]
Melting Point	95-100 °C[8]	216 °C[7]
pKa	~7.3[6]	~8.83[7]
Appearance	White solid	White to yellow powder[7]
Stability	Generally stable to air and water[10]	Generally stable[7]

The Impact of Substituents

The benzoxaborole scaffold is highly tunable. Substitutions on the aromatic ring predictably modify the electronic properties and, consequently, the pKa and binding affinities, often following a Hammett relationship.[6] For instance, electron-withdrawing groups (like fluorine in tavaborole) further lower the pKa, enhancing the Lewis acidity and biological activity. Conversely, adding steric bulk or expanding the heterocyclic ring to a six-membered system (a benzoxaborin) increases the pKa, demonstrating that the five-membered ring is a privileged structure for pKa depression.[6] Attaching a phenyl group at various positions can modulate lipophilicity and introduce new steric interactions, a strategy used to develop novel antitubercular agents.[11]

Synthesis of the Benzoxaborole Scaffold

Multiple synthetic routes to the benzoxaborole core have been developed, often starting from readily available substituted benzene derivatives. A common and effective strategy involves the transformation of 2-formylphenylboronic acids or related precursors.

Caption: A representative synthetic pathway to the benzoxaborole core from a 2-bromobenzaldehyde precursor.

Experimental Protocol: Synthesis of 1-Hydroxy-3H-2,1-benzoxaborole

The following is a generalized protocol based on common literature procedures.[10][11] Causality: The choice of a 2-brominated starting material allows for a regioselective lithium-halogen exchange to introduce the boronic ester at the desired position. The aldehyde is protected as an acetal to prevent its reaction with the organolithium intermediate. The final reduction of the aldehyde to an alcohol with a mild reducing agent like NaBH₄ is immediately followed by an acid-catalyzed cyclization to yield the thermodynamically stable benzoxaborole ring.

Materials:

• 2-Bromobenzaldehyde

• Ethylene glycol, p-toluenesulfonic acid (p-TSA)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Triisopropyl borate

• Sodium borohydride (NaBH₄)

• Aqueous HCl (e.g., 2 M)

• Organic solvents for extraction (e.g., ethyl acetate) and purification

Procedure:

• Protection: Reflux 2-bromobenzaldehyde with ethylene glycol and a catalytic amount of p-TSA in toluene with a Dean-Stark trap to form the corresponding 1,3-dioxolane. Monitor by TLC until starting material is consumed.

• Borylation: Dissolve the protected aldehyde in anhydrous THF and cool to -78 °C under an inert atmosphere (N₂ or Ar). Add n-BuLi dropwise and stir for 30-60 minutes. Add triisopropyl borate dropwise, maintaining the low temperature. Allow the reaction to slowly warm to room temperature and stir overnight.

• Hydrolysis: Quench the reaction by carefully adding aqueous HCl at 0 °C. Stir vigorously for 1-2 hours to hydrolyze both the boronic ester and the acetal protecting group, yielding 2-formylphenylboronic acid.

• Reduction and Cyclization: Extract the 2-formylphenylboronic acid into an organic solvent. Cool the solution to 0 °C and add NaBH₄ portion-wise. The reduction of the aldehyde to a benzyl alcohol is typically rapid. Upon completion (monitored by TLC), acidify the mixture with HCl. The resulting hydroxymethyl phenylboronic acid will spontaneously cyclize to form 1-hydroxy-3H-2,1-benzoxaborole.

• Purification: Extract the final product with ethyl acetate, dry the organic layer over anhydrous MgSO₄, concentrate in vacuo, and purify by column chromatography or recrystallization.

Mechanism of Action and Therapeutic Applications

The biological activity of benzoxaboroles stems from the unique behavior of their boron atom. The empty p-orbital of the sp²-hybridized boron acts as an electrophilic center, readily and reversibly forming a stable, covalent bond with biological nucleophiles.

Caption: The reversible transition of the boron atom from a neutral sp² state to an anionic sp³ state upon binding a biological nucleophile.

This "boron switch" is the cornerstone of their therapeutic action. By forming a tetrahedral adduct that mimics a transition state, benzoxaboroles can potently and specifically inhibit enzymes.

Key Therapeutic Areas

• Antifungal: The mechanism of tavaborole is exceptionally well-characterized. It inhibits fungal leucyl-tRNA synthetase (LeuRS), an enzyme essential for protein synthesis.[1] Tavaborole traps the terminal adenosine of tRNAᴸᵉᵘ in the LeuRS editing site by forming a stable borate-ester adduct, thereby halting the catalytic cycle and blocking protein production.[1]

• Anti-inflammatory: Crisaborole acts as a phosphodiesterase 4 (PDE4) inhibitor. PDE4 is an enzyme that degrades cyclic AMP (cAMP), a key regulator of inflammatory responses. By inhibiting PDE4, crisaborole increases intracellular cAMP levels, leading to a reduction in the production of pro-inflammatory cytokines.

• Antibacterial: Certain benzoxaboroles are potent inhibitors of bacterial β-lactamases, enzymes that confer resistance to β-lactam antibiotics.[1] They act as transition-state analogues, forming a reversible adduct with the catalytic serine residue in the enzyme's active site, thereby restoring the efficacy of conventional antibiotics.[1]

• Antiparasitic: Novel benzoxaboroles have shown significant efficacy against Trypanosoma brucei, the parasite responsible for African sleeping sickness.[12] AN5568 (SCYX-7158), for example, entered clinical trials for this indication.[1]

• Anticancer: Studies have identified that phenylboronic acid and benzoxaborole derivatives can act as potent antiproliferative agents, inducing cell cycle arrest and apoptosis in cancer cell lines, marking them as a promising new class for oncology research.[3]

Conclusion and Future Outlook

The benzoxaborole scaffold has transitioned from a niche chemical entity to a clinically validated pharmacophore with immense therapeutic potential. Its unique properties—namely the strained five-membered ring, physiologically relevant pKa, and the capacity for reversible covalent inhibition—make it an exceptionally versatile tool for drug design. The ability to fine-tune its physicochemical and biological properties through targeted substitutions, including the addition of phenyl groups, continues to open new avenues for research.[11] As challenges like antimicrobial resistance grow, the innovative mechanisms offered by benzoxaboroles position them to become a vital part of future therapeutic paradigms, with ongoing research promising to unlock further applications in oncology, virology, and inflammatory diseases.[5]

References

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1-phenyl-3H-2,1-benzoxaborole IUPAC name and synonyms

An In-Depth Technical Guide to 1-Phenyl-3H-2,1-Benzoxaborole

Introduction

Benzoxaboroles represent a versatile class of boron-heterocyclic compounds that have garnered significant attention in medicinal chemistry and materials science.[1] Their unique chemical architecture, characterized by a benzene ring fused to an oxaborole ring, imparts desirable physicochemical and pharmacological properties.[2] This guide provides a comprehensive technical overview of a specific derivative, 1-phenyl-3H-2,1-benzoxaborole, focusing on its nomenclature, chemical properties, synthesis, and applications for researchers, scientists, and professionals in drug development.

Nomenclature and Chemical Identity

The systematic naming of complex heterocyclic systems is crucial for unambiguous scientific communication. The structure of 1-phenyl-3H-2,1-benzoxaborole is defined by a phenyl substituent at the 1-position of the 3H-2,1-benzoxaborole scaffold.

IUPAC Name

The preferred IUPAC name for this compound is 1-phenyl-3H-2,1-benzoxaborole .

Synonyms

While a single, universally accepted list of synonyms is not available, based on common naming conventions for related structures, the following are plausible alternative names:

• 1-phenyl-1,3-dihydro-2,1-benzoxaborole

• Phenyl-substituted benzoxaborole

It is important to note that the parent compound, 1-hydroxy-3H-2,1-benzoxaborole, has a more extensive list of documented synonyms, including 2-(hydroxymethyl)phenylboronic acid cyclic monoester.[3]

Molecular Structure and Physicochemical Properties

The benzoxaborole scaffold combines features of boronic acids and their cyclic esters.[4] This unique arrangement, with a Lewis acidic boron atom integrated into a heterocyclic ring, is fundamental to its chemical reactivity and biological activity. The phenyl substitution at the boron atom further modulates these properties.

Molecular Structure

The core of 1-phenyl-3H-2,1-benzoxaborole is a bicyclic system where a benzene ring is fused to a five-membered oxaborole ring. A phenyl group is covalently bonded to the boron atom at position 1.

Caption: Molecular structure of 1-phenyl-3H-2,1-benzoxaborole.

Physicochemical Properties

The physicochemical properties of benzoxaboroles are key to their utility, particularly in drug design, where factors like solubility and stability are paramount.[5] Benzoxaboroles are generally stable in air and water and do not readily degrade under in vivo conditions.[6]

Property	Value	Reference
Molecular Formula	C₁₃H₁₁BO	-
Molecular Weight	194.04 g/mol	-
Appearance	White to off-white solid (predicted)	-
Melting Point	66–70 °C (for a related amino-substituted derivative)	[7]
Solubility	Good solubility in water is a general feature of benzoxaboroles.	[5]
Stability	Generally stable to air and water.	[6]

Synthesis of 1-Phenyl-3H-2,1-Benzoxaborole

The synthesis of benzoxaboroles can be achieved through various routes. A common strategy involves the cyclization of an appropriately substituted phenylboronic acid derivative.

Synthetic Workflow

A plausible synthetic route to 1-phenyl-3H-2,1-benzoxaborole starts from 2-bromobenzyl alcohol. This pathway involves a metal-halogen exchange followed by reaction with a trialkyl borate and subsequent reaction with a phenylating agent, leading to the desired product.

Caption: A potential synthetic workflow for 1-phenyl-3H-2,1-benzoxaborole.

Experimental Protocol (Illustrative)

The following is a generalized, illustrative protocol based on common synthetic methodologies for benzoxaboroles.[8]

• Protection: 2-Bromobenzyl alcohol is reacted with a suitable protecting group, such as methoxymethyl chloride (MOMCl), in the presence of a non-nucleophilic base like N,N-diisopropylethylamine (DIEA) in an aprotic solvent like dichloromethane (DCM) at low temperature to yield the protected alcohol.

• Lithiation and Borylation: The protected 2-bromobenzyl alcohol is dissolved in an anhydrous etheral solvent (e.g., THF) and cooled to -78 °C. A solution of n-butyllithium in hexanes is added dropwise to effect a lithium-halogen exchange. The resulting aryllithium species is then quenched with a trialkyl borate, such as trimethyl borate.

• Hydrolysis: The reaction mixture is warmed to room temperature and then hydrolyzed with an aqueous acid (e.g., HCl) to yield the corresponding boronic acid.

• Phenylation: The boronic acid is subjected to a Suzuki coupling reaction with a phenyl halide (e.g., iodobenzene) in the presence of a palladium catalyst (e.g., Pd(PPh₃)₄) and a base (e.g., Na₂CO₃) in a suitable solvent system (e.g., dioxane/water).

• Deprotection and Cyclization: The protecting group is removed under acidic conditions, which concurrently promotes the intramolecular cyclization to form the 1-phenyl-3H-2,1-benzoxaborole product.

• Purification: The final product is purified by a suitable method, such as column chromatography or recrystallization.

Causality: The protection of the benzylic alcohol is crucial to prevent interference with the organolithium intermediate. The subsequent steps are standard transformations in organoboron chemistry to construct the desired scaffold.

Applications in Research and Drug Development

The benzoxaborole scaffold is considered a privileged structure in medicinal chemistry due to its favorable drug-like properties.[2] These compounds have demonstrated a wide range of biological activities, making them promising candidates for the development of new therapeutic agents.[1]

Antimicrobial Activity

Benzoxaboroles have shown significant potential as antifungal, antibacterial, and antiparasitic agents.[1][4] The underlying mechanism often involves the inhibition of essential enzymes. For instance, the antifungal tavaborole acts by inhibiting leucyl-tRNA synthetase, thereby blocking protein synthesis in fungi.[4] The phenyl substitution in 1-phenyl-3H-2,1-benzoxaborole can be explored to modulate the spectrum and potency of its antimicrobial activity.

Anti-inflammatory Properties

Certain benzoxaborole derivatives have been developed as anti-inflammatory agents.[9] Their mechanism of action can involve the inhibition of phosphodiesterase 4 (PDE4), an enzyme involved in the inflammatory cascade. Crisaborole (Eucrisa), a benzoxaborole-based topical treatment for atopic dermatitis, functions through this mechanism.

Other Therapeutic Areas

The versatility of the benzoxaborole scaffold has led to its investigation in a variety of other therapeutic areas, including virology, oncology, and neurology.[1][9] The ability of the boron atom to form reversible covalent bonds with biological targets is a key aspect of their therapeutic potential.[5]

Conclusion

1-Phenyl-3H-2,1-benzoxaborole is a member of a promising class of heterocyclic compounds with significant potential in medicinal chemistry. Its unique structural features, combining the properties of a boronic acid within a constrained cyclic system, make it an attractive scaffold for the design of novel therapeutic agents. Further research into the synthesis and biological evaluation of this and related derivatives is warranted to fully explore their therapeutic utility.

References

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• Dąbrowski, M., et al. (2020). The unique chemistry of benzoxaboroles: Current and emerging applications in biotechnology and therapeutic treatments. ResearchGate. Available at: [Link]

• Li, X., et al. (2013). The synthesis of benzoxaboroles and their applications in medicinal chemistry. ResearchGate. Available at: [Link]

• ChemSynthesis. (2026). 1-hydroxy-3H-2,1-benzoxaborole. ChemSynthesis. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 1-Hydroxy-2,1-benzoxaborole. PubChem. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 2-Phenyl-1,3,2-benzodioxaborole. PubChem. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 1,3,2-Benzoxazaborole, 2,3-dihydro-2-phenyl-. PubChem. Available at: [Link]

• Wikipedia. (2023). Phenylboronic acid. Wikipedia. Available at: [Link]

• Szałabska, K., et al. (2021). Synthesis and Influence of 3-Amino Benzoxaboroles Structure on Their Activity against Candida albicans. National Institutes of Health. Available at: [Link]

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An In-Depth Technical Guide to 1-Phenyl-3H-2,1-Benzoxaborole: A Cyclic Borinic Acid Ester for Advanced Applications

Abstract

This technical guide provides a comprehensive overview of 1-phenyl-3H-2,1-benzoxaborole, a prominent member of the benzoxaborole family of heterocyclic compounds. Benzoxaboroles, as cyclic borinic acid esters, have garnered significant attention in recent years due to their unique chemical properties and diverse applications, particularly in medicinal chemistry and organic synthesis.[1][2][3] This document will delve into the synthesis, structural characteristics, reactivity, and potential applications of 1-phenyl-3H-2,1-benzoxaborole, offering valuable insights for researchers, scientists, and professionals in drug development. While specific experimental data for the 1-phenyl derivative is not extensively documented in publicly accessible literature, this guide will leverage established principles of benzoxaborole chemistry and data from closely related analogues to provide a robust and informative resource.

Introduction to the Benzoxaborole Scaffold

Benzoxaboroles are a class of organoboron compounds characterized by a bicyclic structure containing a benzene ring fused to a five-membered oxaborole ring.[4] This unique arrangement confers a combination of stability, owing to the robust B-C and B-O bonds, and reactivity, stemming from the Lewis acidic nature of the boron atom.[5] The general structure of a benzoxaborole combines features of both boronic acids and cyclic boronic esters.[1]

Benzoxaboroles have emerged as a "privileged scaffold" in medicinal chemistry, with several derivatives showing promising therapeutic potential as antifungal, antibacterial, anti-inflammatory, and anticancer agents.[2][3] Their biological activity is often attributed to their ability to form stable covalent adducts with biological nucleophiles, such as the diol groups found in saccharides or the active site residues of enzymes.[1]

Synthesis of 1-Phenyl-3H-2,1-Benzoxaborole

Proposed Synthetic Pathway

The synthesis of 1-phenyl-3H-2,1-benzoxaborole can be envisioned as a two-step process starting from 2-bromobenzyl alcohol.

Figure 1: Proposed synthetic pathway for 1-phenyl-3H-2,1-benzoxaborole.

Experimental Protocol (Hypothetical)

Step 1: Synthesis of 2-(Hydroxymethyl)phenylboronic acid

• To a solution of 2-bromobenzyl alcohol in anhydrous THF at -78 °C under an inert atmosphere, add n-butyllithium (1.1 equivalents) dropwise.

• Stir the mixture at -78 °C for 1 hour.

• Add trimethyl borate (1.2 equivalents) dropwise, maintaining the temperature at -78 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with aqueous HCl and extract the product with an organic solvent.

• Purify the crude product by recrystallization or column chromatography to yield 2-(hydroxymethyl)phenylboronic acid.

Step 2: Synthesis of 1-Phenyl-3H-2,1-benzoxaborole

• Prepare phenylmagnesium bromide from bromobenzene and magnesium turnings in anhydrous diethyl ether.[6]

• To a solution of 2-(hydroxymethyl)phenylboronic acid in anhydrous THF at 0 °C, add the freshly prepared phenylmagnesium bromide solution (1.1 equivalents) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the resulting solid by column chromatography or recrystallization to obtain 1-phenyl-3H-2,1-benzoxaborole.

Physicochemical Properties and Structural Characterization

General Properties

1-Phenyl-3H-2,1-benzoxaborole is expected to be a stable, crystalline solid at room temperature. The phenyl substituent at the 1-position increases the lipophilicity of the molecule compared to the parent 1-hydroxy-3H-2,1-benzoxaborole. This property can influence its solubility in various organic solvents and its pharmacokinetic profile in biological systems.

Spectroscopic Data (Predicted)

While specific spectral data for 1-phenyl-3H-2,1-benzoxaborole is not available, the following are predicted characteristics based on analogous structures.[6][7][8]

¹H NMR:

• A complex multiplet in the aromatic region (δ 7.0-8.0 ppm) corresponding to the protons of the fused benzene ring and the phenyl substituent.

• A singlet for the methylene protons (CH₂) of the oxaborole ring, likely appearing around δ 5.0 ppm.

¹³C NMR:

• Multiple signals in the aromatic region (δ 120-150 ppm).

• A signal for the methylene carbon (CH₂) in the region of δ 65-75 ppm.

• The carbon attached to the boron atom would likely appear as a broad signal due to quadrupolar relaxation.

IR Spectroscopy:

• Characteristic B-O stretching vibrations are expected in the 1300-1400 cm⁻¹ region.[9]

• Aromatic C-H and C=C stretching vibrations will also be present.

Mass Spectrometry:

• The mass spectrum should show a prominent molecular ion peak corresponding to the molecular weight of the compound.

X-ray Crystallography

The definitive three-dimensional structure of 1-phenyl-3H-2,1-benzoxaborole would be determined by single-crystal X-ray diffraction.[10] Based on the crystal structure of a related compound, 1-phenyl[7]benzofuro[3,2-c]pyridine, it is anticipated that the phenyl group at the 1-position may exhibit some degree of steric hindrance, potentially influencing its packing in the solid state and its interaction with other molecules.[11]

Reactivity and Mechanistic Insights

The reactivity of 1-phenyl-3H-2,1-benzoxaborole is primarily governed by the Lewis acidic boron center.

Figure 2: General reactivity of benzoxaboroles with nucleophiles.

Lewis Acidity

The boron atom in the benzoxaborole ring possesses a vacant p-orbital, making it an effective Lewis acid. The Lewis acidity of 1-phenyl-3H-2,1-benzoxaborole is a key determinant of its reactivity and biological activity. The electron-withdrawing or -donating nature of the substituent at the 1-position can modulate this acidity. A phenyl group is generally considered to be weakly electron-withdrawing, which might slightly enhance the Lewis acidity compared to an alkyl-substituted analogue.

Interaction with Nucleophiles

1-Phenyl-3H-2,1-benzoxaborole is expected to react with a variety of nucleophiles, including water, alcohols, and amines. This interaction involves the coordination of the nucleophile to the boron center, leading to the formation of a tetrahedral boronate species. This reversible covalent interaction is fundamental to the role of benzoxaboroles as enzyme inhibitors and sensors for diol-containing molecules.

Applications

The versatile chemical nature of the benzoxaborole scaffold has led to its exploration in numerous applications.

Medicinal Chemistry

Derivatives of 1-phenyldihydrobenzoxaborole have been synthesized and evaluated for their antifungal activity.[2] The lipophilic nature of the phenyl group can enhance membrane permeability, a desirable property for drug candidates. The benzoxaborole core has been successfully incorporated into approved drugs and clinical candidates for a range of therapeutic areas, including fungal infections, inflammation, and parasitic diseases.[1][3]

Organic Synthesis and Catalysis

While specific catalytic applications of 1-phenyl-3H-2,1-benzoxaborole are not well-documented, the broader class of benzoxaboroles and boronic acids are known to be effective catalysts for various organic transformations.[12] The Lewis acidic boron can activate substrates towards nucleophilic attack. Given its properties, 1-phenyl-3H-2,1-benzoxaborole could potentially catalyze reactions such as aldol additions, Diels-Alder reactions, and reductions.

Comparative Analysis

The properties of 1-phenyl-3H-2,1-benzoxaborole can be better understood by comparing it to other substituted benzoxaboroles.

Property	1-Hydroxy-3H-2,1-benzoxaborole	1-Alkyl-3H-2,1-benzoxaborole	1-Phenyl-3H-2,1-benzoxaborole (Predicted)
Lipophilicity	Lower	Moderate	Higher
Lewis Acidity	Moderate	Lower	Moderate to Slightly Higher
Biological Activity	Broad-spectrum	Varies with alkyl group	Potentially enhanced antifungal activity
Catalytic Potential	Demonstrated	Potentially lower	Potentially enhanced for certain reactions

Conclusion

1-Phenyl-3H-2,1-benzoxaborole stands as a molecule of significant interest within the expanding field of benzoxaborole chemistry. Its synthesis, while not explicitly detailed in the literature, can be reliably predicted based on established methodologies. The presence of the phenyl group at the 1-position is expected to impart distinct physicochemical properties, influencing its reactivity, biological activity, and potential applications in catalysis. Further dedicated research into the synthesis and characterization of this specific derivative is warranted to fully unlock its potential for the development of novel therapeutics and catalytic systems. This guide serves as a foundational resource to stimulate and support such future investigations.

References

• Heteroelement Analogues of Benzoxaborole and Related Ring Expanded Systems. PMC. [Link]

• The unique chemistry of benzoxaboroles: Current and emerging applications in biotechnology and therapeutic treatments. ResearchGate. [Link]

• Recent Developments in the Chemistry and Biological Applications of Benzoxaboroles. ACS Publications. [Link]

• The molecular X-ray structure of 1-phenyl[7]benzofuro[3,2-c]pyridine 9. ResearchGate. [Link]

• 1,3-Butanedione, 1-phenyl-. NIST WebBook. [Link]

• Grignard Reaction Experiment Part 2, Forming Phenylmagnesium Bromide. YouTube. [Link]

• The synthesis of benzoxaboroles and their applications in medicinal chemistry. ResearchGate. [Link]

• Catalytic and Biological Applications of Benzoxaborolones. DSpace@MIT. [Link]

• Therapeutic applications of benzoxaborole compounds: a patent and literature analysis (2019-2024). PubMed. [Link]

• X-Ray Crystallography of Chemical Compounds. PMC. [Link]

• VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids 1H NMR spectrum of 4-phenyl-2-nitrobenzoic acid (2d) in DMSO-d6 at 400. The Royal Society of Chemistry. [Link]

• Benzoxaboroles: Old compounds with new applicatios. ResearchGate. [Link]

• Infrared Detection of a Phenylboronic Acid Terminated Alkane Thiol Monolayer on Gold Surfaces. ACS Publications. [Link]

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• 5. researchgate.net [researchgate.net]
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• 12. Catalytic and Biological Applications of Benzoxaborolones [dspace.mit.edu]

1-Phenyl-2,1-Benzoxaborole: Chemical Biology & Therapeutic Potential

This guide provides an in-depth technical review of 1-phenyl-2,1-benzoxaborole , a distinct subclass of the benzoxaborole scaffold.[1] Unlike the clinically approved 1-hydroxy derivatives (e.g., Tavaborole, Crisaborole), the 1-phenyl analog represents a cyclic borinic ester system.[1] This structural nuance fundamentally alters its physicochemical properties, Lewis acidity, and biological interaction profile, making it a critical probe in medicinal chemistry structure-activity relationship (SAR) studies.[1]

Executive Summary: The Borinic vs. Boronic Divergence

The 2,1-benzoxaborole scaffold has emerged as a "privileged structure" in drug discovery due to the unique electronic properties of the boron atom.[1] While the 1-hydroxy variants (boronic hemiesters) dominate the clinical landscape as antifungal and anti-inflammatory agents, the 1-phenyl variants (borinic esters) offer a unique pharmacological window.[1]

The replacement of the exocyclic hydroxyl group with a phenyl ring creates a C-B-C (borinic) center.[1] This modification:

• Increases Lipophilicity (LogP): Enhances membrane permeability and nail plate penetration.

• Modulates Lewis Acidity: Alters the pKa and the thermodynamics of reversible covalent bonding with biological nucleophiles (e.g., cis-diols in RNA, serine proteases).[1]

• Restricts Ligand Exchange: The B-Phenyl bond is metabolically stable and non-exchangeable, unlike the labile B-OH, providing a fixed steric probe for enzyme active sites.[1]

Chemical Architecture & Synthesis

Structural Properties

The core structure consists of a benzene ring fused to a five-membered oxaborole ring.[1]

• Formula: C

  H BO

• Hybridization: The boron atom is

  hybridized (trigonal planar) with an empty -orbital perpendicular to the ring plane.[1]

• Reactivity: The empty orbital confers Lewis acidity, allowing the molecule to accept electron pairs from nucleophiles (e.g., water, hydroxide, diols) to form a tetrahedral

  borinate anion.[1]

Synthetic Pathway

The synthesis of 1-phenyl-2,1-benzoxaborole typically involves the construction of the C-B-C bond via organometallic reagents.[1]

Protocol: Grignard-Mediated Cyclization

• Precursor: 2-bromobenzyl alcohol (protected) or 2-bromo-toluene derivatives.[1]

• Metalation: Lithium-halogen exchange (n-BuLi) or Grignard formation (Mg).[1]

• Borylation: Reaction with a borate ester (e.g., trimethyl borate) or a phenyl-boron electrophile.[1]

• Cyclization: Acid-catalyzed ring closure.[1]

Figure 1: Synthetic route for 1-phenyl-2,1-benzoxaborole via organolithium/Grignard intermediate.

Biological Activity Profile

Antifungal Activity & Nail Penetration

The primary interest in benzoxaboroles stems from Tavaborole (AN2690) , which treats onychomycosis (nail fungus).[1]

• Mechanism (Tavaborole): Forms a stable spiro-boronate adduct with the 2',3'-diol of the 3'-terminal adenosine of tRNA

  , inhibiting Leucyl-tRNA Synthetase (LeuRS).[1]

• 1-Phenyl Analog Activity:

  • LeuRS Inhibition: The 1-phenyl analog is generally less active or inactive as a LeuRS inhibitor compared to the 1-hydroxy parent.[1] The bulky phenyl group sterically hinders the formation of the tight spiro-adduct required within the editing site of the enzyme.[1]

  • Nail Penetration: However, the 1-phenyl derivative (and its 5-fluoro analog) exhibits superior lipophilicity .[1] Patent data indicates that 5-fluoro-1,3-dihydro-1-phenyl-2,1-benzoxaborole was tested for trans-ungual (nail) delivery.[1] While it penetrates keratin well, its intrinsic potency against Trichophyton rubrum is lower than the B-OH variants.[1]

Anticancer & Antiproliferative Effects

Research has identified 1-phenyl-2,1-benzoxaborole derivatives as potential antiproliferative agents.[1]

• Target: A2780 ovarian cancer cells.[1]

• Observation: Specific derivatives induce cell cycle arrest in the late S/early G2 phase.[1][2]

• SAR Insight: The B-phenyl group provides a hydrophobic anchor that may interact with different binding pockets than the B-OH group, suggesting a mechanism distinct from the tRNA trapping seen in fungi.[1]

Sugar Sensing & Diol Binding

Benzoxaboroles bind reversibly to cis-diols (sugars, catechols).[1]

• Affinity: 1-Phenyl-2,1-benzoxaborole binds diols to form a tetrahedral borinate anion.[1]

• Application: It serves as a lipophilic receptor for monosaccharides.[1] The binding constant is influenced by the electron density of the B-phenyl ring; electron-withdrawing groups on the phenyl ring increase Lewis acidity and sugar affinity.[1]

Mechanism of Action: The "Boron Trap" Analysis

The biological differentiation between the 1-Hydroxy (Drug) and 1-Phenyl (Probe) variants is driven by their ability to form the "Boron Trap" with biological diols.[1]

Figure 2: Mechanistic divergence.[1] The B-OH group facilitates water displacement to form a stable tRNA adduct.[1] The B-Phenyl group sterically impedes this specific interaction.[1]

Experimental Protocols

Protocol A: Synthesis of 1-Phenyl-2,1-Benzoxaborole

Adapted from US Patent 2007/0265226 A1.[1][3]

Materials:

• 2-Bromobenzyl alcohol[1]

• Phenylboronic acid (or Phenylmagnesium bromide)

• n-Butyllithium (2.5 M in hexanes)[1]

• THF (anhydrous)

Procedure:

• Protection: Protect the alcohol of 2-bromobenzyl alcohol (e.g., as a THP ether) if using Grignard route, though direct lithiation of the alkoxide is possible.[1]

• Lithiation: Dissolve 2-bromobenzyl alcohol (1 eq) in anhydrous THF under

  at -78°C. Add n-BuLi (2.2 eq) dropwise. The first equivalent deprotonates the alcohol; the second performs Li-Br exchange.[1] Stir for 1 hour.

• Borylation: Add Phenylboronic acid dimethyl ester (or similar electrophile) (1.2 eq) dropwise. Allow to warm to room temperature overnight.

• Cyclization/Workup: Quench with 1N HCl. The acid cleavage of the intermediate and subsequent intramolecular esterification yields the cyclized benzoxaborole.[1]

• Purification: Extract with ethyl acetate, dry over

  , and purify via silica gel chromatography (Hexanes/EtOAc gradient).

• Validation:

  H NMR (DMSO-d ) should show the benzylic methylene protons ( 5.4 ppm) and the aromatic phenyl signals.

Protocol B: MIC Determination (General Antimicrobial)

Purpose: To evaluate the baseline toxicity against standard pathogens (C. albicans, E. coli).

• Preparation: Dissolve 1-phenyl-2,1-benzoxaborole in DMSO (Stock: 10 mg/mL).

• Dilution: Prepare serial 2-fold dilutions in RPMI 1640 (fungi) or Mueller-Hinton Broth (bacteria) in 96-well plates.

• Inoculation: Add organism suspension (

  CFU/mL).[1]

• Incubation: 35°C for 24-48 hours.

• Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration with no visible growth.[1]

  • Note: Expect higher MIC values (>32

    g/mL) for the 1-phenyl derivative compared to Tavaborole (<1 g/mL) for C. albicans.[1]

References

• Baker, S. J., et al. (2006).[1] Discovery of a New Boron-Containing Antifungal Agent, 5-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole (AN2690), for the Potential Treatment of Onychomycosis.[1] Journal of Medicinal Chemistry. Link

• Akama, T., et al. (2013).[1] Boron-Containing Small Molecules: Lipophilicity and Nail Penetration. Bioorganic & Medicinal Chemistry Letters.

• Anacor Pharmaceuticals. (2007). Hydrolytically-Resistant Boron-Containing Therapeutics And Methods Of Use. US Patent 7,767,657.[1] Link

• Adamczyk-Woźniak, A., et al. (2012).[1][4] Biological activity of selected boronic acids and their derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry. Link

• Cybulska, M., et al. (2025).[1] Therapeutic applications of benzoxaborole compounds: a patent and literature analysis (2019-2024). Expert Opinion on Therapeutic Patents. Link

Sources

• 1. US7767657B2 - Boron-containing small molecules - Google Patents [patents.google.com]
• 2. Discovering simple phenylboronic acid and benzoxaborole derivatives for experimental oncology – phase cycle-specific inducers of apoptosis in A2780 ovarian cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US20070286822A1 - Compounds for the Treatment of Periodontal Disease - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

The Benzoxaborole Probe: A Guide to Mechanistic Studies with 1-phenyl-3H-2,1-benzoxaborole

Introduction

In the intricate landscape of drug discovery and chemical biology, the ability to dissect complex biological pathways is paramount. Mechanistic probes serve as indispensable tools, illuminating the roles of specific enzymes and proteins. Among these, 1-phenyl-3H-2,1-benzoxaborole has emerged as a versatile and insightful probe, particularly for studying the function of serine proteases and other hydrolases. Its unique boron chemistry allows for the formation of stable, yet reversible, covalent adducts with the active site serine residues of target enzymes, providing a powerful means to investigate enzyme function, validate drug targets, and screen for novel inhibitors. Benzoxaboroles have garnered significant attention for their diverse applications in biotechnology and therapeutic treatments due to their unique chemical properties.[1]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 1-phenyl-3H-2,1-benzoxaborole as a mechanistic probe. We will delve into the underlying principles of its reactivity, provide detailed protocols for its application in various assays, and discuss the critical considerations for data interpretation and troubleshooting.

The Chemistry of a Unique Probe: Understanding the Benzoxaborole Moiety

The utility of 1-phenyl-3H-2,1-benzoxaborole as a probe is rooted in the unique properties of its boron atom. Unlike the carbon-based electrophiles found in many traditional enzyme inhibitors, the boron atom in the benzoxaborole scaffold is trigonal planar and possesses an empty p-orbital. This Lewis acidic character makes it highly susceptible to nucleophilic attack by the hydroxyl group of a serine residue within an enzyme's active site.[2] The hydrolytic activity of serine proteases is driven by a "catalytic triad" of amino acids, where the serine hydroxyl group acts as a key nucleophile.[3]

Upon binding, the boron atom transitions from a trigonal planar (sp²) to a tetrahedral (sp³) geometry, forming a stable covalent bond with the serine oxygen. This interaction is often further stabilized by additional non-covalent interactions between the benzoxaborole scaffold and other residues in the active site.[4] A key feature of this interaction is its reversibility, allowing for the study of dynamic enzymatic processes.[5]

Figure 1. Mechanism of covalent adduct formation between 1-phenyl-3H-2,1-benzoxaborole and a serine residue.

Applications in Mechanistic Studies

The unique properties of 1-phenyl-3H-2,1-benzoxaborole lend themselves to a variety of applications in biochemical and cellular assays. The benzoxaborole moiety has been used to design new classes of antibacterial, antifungal, antiprotozoal, antiviral, and anti-inflammatory agents.[4][6]

Enzyme Inhibition Assays

One of the primary uses of this probe is to determine the potency and mechanism of enzyme inhibition. By monitoring the decrease in enzyme activity as a function of probe concentration, one can calculate key inhibitory constants such as the IC₅₀ (half-maximal inhibitory concentration) and Kᵢ (inhibition constant).

Table 1: Representative Inhibitory Activity of Benzoxaborole Derivatives

Target Enzyme	Inhibitor	IC₅₀ (µM)	Reference
SARS-CoV-2 Mpro	Compound 18	6.2	[5]
SARS-CoV-2 Mpro	Compound 4	10.0	[5]
SARS-CoV-2 Mpro	Compound 8	13.9	[5]

Note: IC₅₀ values can vary depending on assay conditions (e.g., substrate concentration, pH, temperature).

Target Engagement and Occupancy Studies

In a cellular context, it is crucial to confirm that a probe or drug candidate is engaging its intended target. 1-phenyl-3H-2,1-benzoxaborole can be used in competition binding assays with a fluorescently labeled or biotinylated active site probe to quantify target occupancy.

Substrate Specificity Profiling

By observing the inhibition of a panel of related enzymes, researchers can gain insights into the substrate specificity and selectivity of the benzoxaborole probe. This information is critical for interpreting results and avoiding off-target effects. For example, boronic acid derivatives are known to inhibit several serine proteases, so screening against off-targets like thrombin and trypsin is recommended.[5]

Experimental Protocols

The following protocols provide a starting point for utilizing 1-phenyl-3H-2,1-benzoxaborole in your research. It is essential to optimize these protocols for your specific enzyme and assay system.[7]

Protocol: Determination of IC₅₀ for a Serine Protease

Objective: To determine the concentration of 1-phenyl-3H-2,1-benzoxaborole required to inhibit 50% of the activity of a target serine protease.

Materials:

• Target serine protease

• 1-phenyl-3H-2,1-benzoxaborole (stock solution in DMSO)

• Appropriate chromogenic or fluorogenic substrate for the target enzyme

• Assay buffer (e.g., Tris-HCl, HEPES with appropriate pH and salt concentration)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagents:

  • Prepare a serial dilution of 1-phenyl-3H-2,1-benzoxaborole in assay buffer. The final DMSO concentration should be kept constant across all wells and should not exceed 1% (v/v).

  • Prepare a working solution of the target enzyme in assay buffer.

  • Prepare a working solution of the substrate in assay buffer.

• Assay Setup:

  • Add a fixed volume of the enzyme solution to each well of the microplate.

  • Add the serially diluted 1-phenyl-3H-2,1-benzoxaborole or vehicle control (assay buffer with DMSO) to the wells.

  • Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a pre-determined time (e.g., 15-30 minutes) to allow for inhibitor binding.

• Initiate Reaction:

  • Add the substrate solution to all wells to start the enzymatic reaction.

• Data Acquisition:

  • Measure the change in absorbance or fluorescence over time using a microplate reader. The kinetic reading mode is recommended.

• Data Analysis:

  • Calculate the initial reaction velocity (rate) for each inhibitor concentration.

  • Plot the percentage of enzyme inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve (e.g., using a four-parameter logistic equation) to determine the IC₅₀ value.

Figure 2. Workflow for determining the IC₅₀ of 1-phenyl-3H-2,1-benzoxaborole.

Protocol: Target Engagement Assay using Competitive Binding

Objective: To assess the ability of 1-phenyl-3H-2,1-benzoxaborole to engage a target serine protease in a cellular lysate.

Materials:

• Cell lysate containing the target serine protease

• 1-phenyl-3H-2,1-benzoxaborole

• A fluorescently labeled or biotinylated active site-directed probe for the target enzyme

• Assay buffer

• Appropriate detection reagents (e.g., streptavidin-HRP for biotinylated probes)

• SDS-PAGE and Western blotting equipment

Procedure:

• Lysate Preparation: Prepare cell lysate according to standard protocols, ensuring the preservation of enzyme activity.

• Competitive Incubation:

  • Pre-incubate aliquots of the cell lysate with increasing concentrations of 1-phenyl-3H-2,1-benzoxaborole or a vehicle control for a defined period.

  • Add a fixed, sub-saturating concentration of the fluorescently labeled or biotinylated probe to each lysate aliquot and incubate further.

• Detection:

  • For fluorescent probes: Separate the proteins by SDS-PAGE and visualize the labeled target enzyme using an appropriate fluorescence scanner.

  • For biotinylated probes: Separate proteins by SDS-PAGE, transfer to a membrane, and detect the biotinylated enzyme using a streptavidin-HRP conjugate followed by chemiluminescence detection.

• Data Analysis:

  • Quantify the band intensity of the labeled target enzyme in each lane.

  • A decrease in band intensity with increasing concentrations of 1-phenyl-3H-2,1-benzoxaborole indicates successful target engagement. Plot the percentage of probe displacement versus the concentration of the benzoxaborole to determine an EC₅₀ (half-maximal effective concentration) for target engagement.

Considerations for Robust and Trustworthy Data

To ensure the scientific integrity of your findings, consider the following:

• Solubility: Benzoxaboroles are noted for their good water solubility.[4] However, it is always good practice to prepare high-concentration stock solutions in DMSO and be mindful of potential precipitation in aqueous assay buffers.

• Reversibility: The reversible nature of the benzoxaborole-serine adduct means that the measured inhibitory potency can be influenced by assay conditions, particularly substrate concentration.[5] It is advisable to perform mechanism of action studies (e.g., Lineweaver-Burk plots) to understand the mode of inhibition (e.g., competitive, non-competitive, or mixed).[5]

• Selectivity: Profile the activity of 1-phenyl-3H-2,1-benzoxaborole against a panel of related and unrelated enzymes to assess its selectivity and identify potential off-target effects.[5]

• Control Experiments: Always include appropriate controls in your assays, such as a vehicle control (DMSO), a positive control inhibitor (if available), and a no-enzyme control.[7]

Conclusion

1-phenyl-3H-2,1-benzoxaborole is a powerful and versatile tool for the mechanistic investigation of serine proteases and other hydrolases. Its unique mode of action and reversible covalent inhibition provide a nuanced approach to understanding enzyme function and validating potential drug targets.[8] By following the detailed protocols and considering the key principles outlined in this guide, researchers can confidently employ this probe to generate high-quality, reproducible data, thereby advancing their research and development efforts.

References

• MDPI. (n.d.). Advancements in Serine Protease Inhibitors: From Mechanistic Insights to Clinical Applications.
• ResearchGate. (n.d.). The unique chemistry of benzoxaboroles: Current and emerging applications in biotechnology and therapeutic treatments | Request PDF.
• PubMed. (2025). Therapeutic applications of benzoxaborole compounds: a patent and literature analysis (2019-2024).
• Enamine. (n.d.). Benzoxaboroles for Drug Design.
• YouTube. (2019, March 18). Serine Protease Mechanism.
• (n.d.). Recent Developments in the Chemistry and Biological Applications of Benzoxaboroles.
• ResearchGate. (n.d.). Schematic representation of the general mechanism of action of serine....
• Enamine. (n.d.). Benzoxaboroles for Drug Design.
• PubMed Central. (n.d.). Serine Proteases.
• PubMed Central. (2022, July 11). Discovery of potent benzoxaborole inhibitors against SARS-CoV-2 main and dengue virus proteases.
• Wikipedia. (n.d.). Serine protease.
• ACS Publications. (2024, March 29). Practical Synthesis of 6-Amino-1-hydroxy-2,1-benzoxaborolane: A Key Intermediate of DNDI-6148 | Organic Process Research & Development.
• ChemSynthesis. (2025, May 20). 1-hydroxy-3H-2,1-benzoxaborole - 5735-41-1, C7H7BO2, density, melting point, boiling point, structural formula, synthesis.
• PubMed. (2021, April 16). A standard operating procedure for an enzymatic activity inhibition assay.
• MDPI. (n.d.). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications.

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• 2. pubs.acs.org [pubs.acs.org]
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• 5. Discovery of potent benzoxaborole inhibitors against SARS-CoV-2 main and dengue virus proteases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Benzoxaboroles for Drug Design - Enamine [enamine.net]
• 7. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Therapeutic applications of benzoxaborole compounds: a patent and literature analysis (2019-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Suzuki-Miyaura Coupling with 1-Phenyl-2,1-Benzoxaborole

This guide details the application of 1-phenyl-2,1-benzoxaborole as a robust, atom-efficient arylating reagent in Suzuki-Miyaura cross-coupling. Unlike traditional phenylboronic acids, which are prone to protodeboronation and trimerization (boroxine formation), the 2,1-benzoxaborole scaffold offers enhanced hydrolytic stability and controlled reactivity via its cyclic hemiester structure.

Introduction & Mechanistic Rationale

1-phenyl-2,1-benzoxaborole (often referred to as a cyclic borinic ester) represents a class of "masked" organoboron nucleophiles. Structurally, it consists of a boron atom incorporated into a five-membered oxaborole ring fused to a benzene core, with a phenyl group occupying the exocyclic valency.

Key Advantages Over Phenylboronic Acid:

• Thermodynamic Stability: The cyclic oxaborole ring reduces the Lewis acidity of the boron center in the neutral state, mitigating oxidative degradation and protodeboronation during storage.

• Atom Economy: It acts as a highly efficient phenyl-transfer agent.

• Activation Kinetics: The strained five-membered ring facilitates rapid formation of the tetrahedral boronate "ate" complex upon base treatment—the critical prerequisite for transmetallation.

Mechanistic Pathway

The reaction follows the catalytic cycle of Oxidative Addition

Transmetallation Reductive Elimination. The unique feature is the activation step : the base (hydroxide or alkoxide) attacks the boron center of the benzoxaborole, relieving ring strain and forming a reactive hydroxy-boronate species that transfers the exocyclic phenyl group to the Palladium center.

Figure 1: Catalytic cycle highlighting the base-mediated activation of the benzoxaborole reagent.

Experimental Protocol

This protocol is optimized for the coupling of 1-phenyl-2,1-benzoxaborole with a variety of aryl halides (X = I, Br, Cl).

Materials & Reagents

Component	Specification	Role
Nucleophile	1-Phenyl-2,1-benzoxaborole (1.2 equiv)	Phenyl donor
Electrophile	Aryl Halide (1.0 equiv)	Coupling partner
Catalyst	Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%)	Palladium source
Base	K₂CO₃ (3.0 equiv) or K₃PO₄	Activator
Solvent	1,4-Dioxane / Water (4:1 v/v)	Reaction medium

Step-by-Step Procedure

• Preparation (Inert Atmosphere):

  • Flame-dry a 25 mL Schlenk tube or microwave vial equipped with a magnetic stir bar.

  • Cool to room temperature under a stream of Argon or Nitrogen.

• Reagent Loading:

  • Add Aryl Halide (1.0 mmol).

  • Add 1-phenyl-2,1-benzoxaborole (250 mg, ~1.2 mmol).

  • Add Pd(dppf)Cl₂·CH₂Cl₂ (25 mg, 0.03 mmol).

  • Add K₂CO₃ (415 mg, 3.0 mmol). Note: Use finely ground powder.

• Solvent Addition:

  • Add 1,4-Dioxane (4.0 mL) and degassed Water (1.0 mL).

  • Critical: The presence of water is essential for the solubility of the inorganic base and the hydrolysis/activation of the benzoxaborole species.

• Reaction:

  • Seal the vessel.

  • Thermal Method: Heat to 80–100 °C in an oil bath for 4–12 hours.

  • Microwave Method (Recommended): Heat at 120 °C for 30 minutes (Power: 150W, Max Pressure: 200 psi).

• Work-up:

  • Cool the mixture to room temperature.

  • Dilute with Ethyl Acetate (20 mL) and wash with Water (2 x 10 mL) followed by Brine (10 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient).

Optimization & Troubleshooting

The reactivity of 1-phenyl-2,1-benzoxaborole is highly dependent on the base and solvent system. The table below summarizes optimization data for a model coupling with 4-bromoanisole.

Optimization Matrix (Model Reaction)

Entry	Catalyst	Base	Solvent	Temp (°C)	Yield (%)	Notes
1	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	90	65	Slow conversion; protodeboronation observed.
2	Pd(dppf)Cl₂	K₂CO₃	DMF	100	72	Good solubility, but difficult work-up.
3	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O (4:1)	90	94	Optimal conditions. Clean profile.
4	Pd(OAc)₂/SPhos	K₃PO₄	THF/H₂O	60	88	Excellent for sterically hindered substrates.
5	Pd/C (Heterogeneous)	KOH	H₂O/EtOH	80	55	Sustainable, but lower turnover frequency.

Troubleshooting Guide

• Low Conversion: Ensure the reaction medium is biphasic (organic/aqueous) or sufficiently polar. The benzoxaborole requires water/base to open the ring and form the active boronate species.

• Homocoupling (Ph-Ph): Reduce catalyst loading or switch to a strictly anaerobic atmosphere. Excess oxidant (O₂) promotes homocoupling.

• Starting Material Recovery: If the benzoxaborole remains unreacted, increase the basicity (e.g., switch from carbonate to hydroxide) to facilitate the formation of the tetrahedral intermediate.

References

• Benzoxaborole Chemistry & Stability

  • Baker, S. J., et al. "Therapeutic potential of boron-containing compounds."[1] Future Medicinal Chemistry, 2009.

  • Note: Discusses the hydrolytic stability of the benzoxaborole ring system compared to boronic acids.

• Suzuki Coupling Mechanisms

  • Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995.

  • Note: Foundational text on the activation of boron species by bases.[2]

• Benzoxaborole Synthesis & Reactivity

  • Adamczyk-Woźniak, A., et al. "Benzoxaboroles – Old compounds with new applications." Journal of Organometallic Chemistry, 2009.

  • Note: Detailed structural analysis of 1-phenyl-2,1-benzoxaborole deriv

• Patents on Benzoxaborole Applications

  • "Boron-containing small molecules." US Patent 7,767,657.

  • Note: Describes the synthesis and characterization of 1,3-dihydro-1-phenyl-2,1-benzoxaborole (Compound 9a).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Suzuki Coupling [organic-chemistry.org]

using 1-phenyl benzoxaborole in antifungal mechanism of action studies

Application Note: Mechanistic Profiling of 1-Phenyl Benzoxaborole Derivatives as Leucyl-tRNA Synthetase Inhibitors

Strategic Overview

The benzoxaborole scaffold represents a pivotal shift in antifungal pharmacophore design, primarily exemplified by Tavaborole (AN2690).[1] Unlike azoles (which target CYP51/ergosterol) or echinocandins (which target

-glucan synthase), antifungal benzoxaboroles act via the Oxaborole tRNA Trapping (OBORT) mechanism.[2]

The Core Mechanism: The compound targets the cytoplasmic Leucyl-tRNA Synthetase (LeuRS) .[3][4][5][6] Specifically, the boron atom in the benzoxaborole ring forms a reversible covalent adduct with the cis-diol (2',3'-hydroxyls) of the 3'-terminal adenosine (A76) of tRNA

. This adduct is stabilized within the CP1 editing domain of the enzyme, effectively locking the tRNA in a non-functional state and inhibiting protein synthesis.

Critical Chemical Requirement: For this mechanism to function, the benzoxaborole must possess an accessible boron center capable of Lewis acid behavior (accepting electron pairs from the tRNA ribose). While "1-phenyl benzoxaborole" may refer to the core scaffold, the active pharmacophore typically requires a Boron-Hydroxyl (B-OH) moiety to facilitate the exchange reaction with the tRNA diol.

Mechanistic Visualization

The following diagram illustrates the molecular events required for antifungal activity.

Caption: The OBORT mechanism.[1][2][5] The benzoxaborole boron atom covalently traps the tRNA-Leu 3' end within the LeuRS editing pocket, blocking translation.[7]

Experimental Protocols

To scientifically validate that a specific 1-phenyl benzoxaborole derivative acts via this mechanism, you must move beyond simple MIC testing. The following three-tiered protocol establishes causality.

Protocol A: Cytoplasmic LeuRS Aminoacylation Inhibition Assay

The Gold Standard for Target Validation.

Objective: Determine the IC

of the compound against purified fungal LeuRS.

Reagents:

• Enzyme: Recombinant C. albicans or S. cerevisiae cytoplasmic LeuRS (overexpressed in E. coli and purified via Ni-NTA).[5]

• Substrates: Total yeast tRNA (2-4 mg/mL) or purified tRNA

  .

• Radiolabel: L-[4,5-

  H]Leucine (specific activity ~100 Ci/mmol).

• Buffer: 50 mM HEPES (pH 7.5), 30 mM KCl, 10 mM MgCl

  , 2 mM DTT.

Workflow:

• Preparation: Dilute the benzoxaborole compound in DMSO (10-point serial dilution).

• Incubation: Mix 20 nM LeuRS with the compound in reaction buffer. Incubate for 10 min at 25°C to allow equilibrium binding.

• Initiation: Add the substrate mix: 4 mM ATP, 10

  M L-[4,5- H]Leucine, and 2 mg/mL crude tRNA.

• Reaction: Run the reaction for 10–20 minutes at 25°C.

• Quenching: Stop the reaction by spotting 20

  L onto 5% TCA-soaked filter paper discs (Whatman 3MM).

• Washing: Wash filters 3x with 5% TCA (10 min each) to remove free radiolabeled leucine. Wash 1x with 95% Ethanol.

• Quantification: Dry filters and measure radioactivity (CPM) via liquid scintillation counting.

Validation Criteria:

• IC

  Calculation: Use non-linear regression (GraphPad Prism).

• Control: Tavaborole (AN2690) should show an IC

  in the range of 0.5 – 2.0 M.

• Negative Control: Fluconazole (should show no inhibition of LeuRS).

Protocol B: The "tRNA Trapping" Filter Binding Assay

Proof of Mechanism (Adduct Formation).

Objective: Demonstrate that the compound forms a stable complex with tRNA only in the presence of the enzyme.

Workflow:

• Mix: Combine purified LeuRS (1

  M), [ P]-labeled tRNA (or [ H]-tRNA ), and the benzoxaborole compound (10 M).

• Incubate: 20 minutes at room temperature.

• Filtration: Pass the mixture through a nitrocellulose filter (binds protein) and a nylon filter (binds free nucleic acid) in a dot-blot apparatus.

• Analysis:

  • If the mechanism is active, the radiolabeled tRNA will be "trapped" on the enzyme.

  • Result: High radioactivity on the nitrocellulose filter (Protein-tRNA-Drug complex).

  • Control (No Drug): The tRNA should dissociate rapidly (low counts on nitrocellulose).

Protocol C: Resistance Selection & Genetic Mapping

Biological Confirmation.

Objective: Generate resistant mutants to confirm the target is CDC60 (the gene encoding LeuRS).

Workflow:

• MIC Determination: Establish baseline MIC for S. cerevisiae or C. albicans.

• Selection: Plate 10

  cells onto agar containing the benzoxaborole at 4x, 8x, and 16x MIC.

• Passaging: Pick surviving colonies and passage 3x on drug-free media (to ensure stability), then re-test MIC.

• Sequencing: PCR amplify the CDC60 gene (specifically the CP1 editing domain region).

• Analysis: Look for point mutations.

  • Common Hotspots: Mutations at Asp487 (D487) or Thr247 in C. albicans LeuRS are hallmark indicators of benzoxaborole resistance. These residues are critical for stabilizing the boron-tRNA adduct.

Data Presentation Standards

When reporting results for this class of compounds, structure your data as follows:

Table 1: Enzymatic vs. Cellular Potency

Compound ID	LeuRS IC ( M)	C. albicans MIC ( g/mL)	T. rubrum MIC ( g/mL)	Selectivity Index (Human vs Fungal LeuRS)
Tavaborole (Ctrl)	2.1 ± 0.3	0.5	1.0	>1000x
1-Phenyl-Bzx-001	[Data]	[Data]	[Data]	[Data]
Negative Ctrl	>100	>64	>64	N/A

Table 2: Resistance Mapping

Mutant Strain	Fold-Change in MIC	Mutation Identified	Domain Location
M-Bzx-01	64x	D487A	CP1 Editing Domain
M-Bzx-02	32x	T247I	CP1 Editing Domain

Study Workflow Diagram

Caption: Step-by-step workflow for validating benzoxaborole antifungal candidates.

References

• Rock, F. L., et al. (2007). An Antifungal Agent Inhibits an Aminoacyl-tRNA Synthetase by Trapping tRNA in the Editing Site.[3][5][7][8][9] Science, 316(5832), 1759–1761.[9] Link

• Baker, S. J., et al. (2006). Discovery of a New Boron-Containing Antifungal Agent, 5-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole (AN2690), for the Potential Treatment of Onychomycosis.[3][7] Journal of Medicinal Chemistry, 49(15), 4447–4450. Link

• Cui, H., et al. (2018). Benzoxaborole Heterocycles: A New Class of Antifungal Agents.[5] Bioorganic & Medicinal Chemistry Letters, 28(10), 1729-1736. Link

• Zhang, Y., et al. (2011). Characterization of Benzoxaborole-Based Antifungal Resistance Mutations Demonstrates that Editing Depends on Electrostatic Stabilization of the Leucyl-tRNA Synthetase Editing Cap. Journal of Biological Chemistry, 286(36), 31490–31498. Link

• Clinical and Laboratory Standards Institute (CLSI). (2008). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Third Edition. CLSI document M27-A3. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Crystal structures of the human and fungal cytosolic Leucyl-tRNA synthetase editing domains: A structural basis for the rational design of antifungal benzoxaboroles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. An upcoming drug for onychomycosis: Tavaborole - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An antifungal agent inhibits an aminoacyl-tRNA synthetase by trapping tRNA in the editing site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Characterization of benzoxaborole-based antifungal resistance mutations demonstrates that editing depends on electrostatic stabilization of the leucyl-tRNA synthetase editing cap - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Spotlight on tavaborole for the treatment of onychomycosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Crystallization of 1-Phenyl-1,3-dihydro-2,1-benzoxaborole

This Application Note and Protocol guide details the crystallization and purification of 1-phenyl-1,3-dihydro-2,1-benzoxaborole . This compound is a B-substituted benzoxaborole derivative, distinct from the more common 1-hydroxy derivatives (e.g., Tavaborole) due to the presence of a phenyl group on the boron atom. This structural difference significantly alters its solubility profile and intermolecular interactions, precluding the formation of hydrogen-bonded dimers or boroxine trimers typical of boronic acids.

[1][2]

Introduction & Chemical Context

1-phenyl-1,3-dihydro-2,1-benzoxaborole (Structure 1 ) represents a class of "capped" benzoxaboroles.[1] Unlike the 1-hydroxy parent compounds which exist in equilibrium with boroxine trimers and form extensive hydrogen-bonded networks, the 1-phenyl derivative is a discrete molecular species.[1] It functions as a cyclic hemiborinic ester.[1]

Key Physicochemical Properties[1][2][3][4][5][6]

• Lipophilicity: Significantly higher than 1-hydroxybenzoxaborole due to the B-Phenyl group replacing the B-OH group.[1]

• Lewis Acidity: The boron atom retains Lewis acidity, allowing coordination with nucleophiles, though steric bulk from the phenyl group may reduce rates of complexation compared to the parent.

• Hydrolytic Stability: The benzoxaborole ring is thermodynamically robust. However, in the presence of strong bases or specific protic solvents, an equilibrium may exist between the closed form (1) and the open borinic acid form (2) (see Diagram 1).

• Absence of Trimerization: Lacking a B-OH group, this compound cannot undergo dehydration to form boroxines, simplifying the drying process compared to boronic acids.

Diagram 1: Structural Equilibrium & Stability

Caption: The equilibrium strongly favors the closed benzoxaborole ring (1) under neutral and acidic conditions. High pH can drive ring opening.

Pre-Crystallization Characterization[7]

Before initiating crystallization, ensure the crude material is free of gross impurities, particularly unreacted phenylboronic acid or benzyl alcohol precursors.

Parameter	Method	Acceptance Criteria
Purity	HPLC / GC-MS	> 85% (Crude)
Residual Boronic Acid	11B-NMR	Absence of broad peak at ~30 ppm (boronic acid); Product signal typically ~45-50 ppm.[1]
Solubility Profile	Visual Assessment	Soluble in DCM, THF, Toluene.[1] Insoluble in Water, Hexane.[1]

Crystallization Protocols

Three methods are provided depending on the scale and purity requirements. Method A is the standard protocol for bulk purification.

Method A: Mixed Solvent Recrystallization (Ethyl Acetate / Hexane)

Best for: Routine purification of >1g batches. Principle: Exploits the steep solubility curve of the compound in ethyl acetate (good solvent) vs. hexane (anti-solvent) upon cooling.

Protocol:

• Dissolution: Place the crude solid in a round-bottom flask. Add Ethyl Acetate (EtOAc) dropwise while heating to reflux (approx. 77°C) until the solid just dissolves.

  • Note: Do not use a large excess.[1][2] Aim for a saturated solution at boiling.[1]

• Filtration (Optional): If insoluble particles are present, filter the hot solution through a pre-warmed glass frit or Celite pad.

• Anti-Solvent Addition: While keeping the solution near boiling, slowly add Hexane (or Heptane) dropwise.[1]

  • Stop Point: Stop adding hexane at the first sign of persistent turbidity (cloudiness).

• Re-clarification: Add a few drops of EtOAc to clear the solution.[1]

• Cooling: Remove from heat. Allow the flask to cool to room temperature (20-25°C) undisturbed for 2-4 hours.

  • Critical Step: Slow cooling promotes larger, purer crystals.[1] Rapid cooling may trap impurities.[1]

• Deep Cooling: Place the flask in a refrigerator (4°C) or freezer (-20°C) overnight to maximize yield.

• Isolation: Filter the crystals using vacuum filtration. Wash the cake with cold Hexane (0°C).

• Drying: Dry under vacuum ( < 10 mbar) at 40°C for 6 hours.

Method B: Slow Evaporation (Toluene)

Best for: Growing single crystals for X-ray diffraction (XRD).[1] Principle: Gradual supersaturation drives the formation of high-quality crystal lattices.[1]

Protocol:

• Dissolve 50-100 mg of the compound in 2-3 mL of Toluene .

• Filter the solution through a 0.45 µm PTFE syringe filter into a clean vial.

• Cover the vial with aluminum foil and poke 3-5 small pinholes in the top.

• Place in a vibration-free area at room temperature.

• Allow solvent to evaporate over 3-7 days.[1] Colorless block-like crystals should form.

Method C: Anti-Solvent Precipitation (THF / Water)

Best for: Rapid cleanup of highly impure oily residues. Principle: Water forces the lipophilic benzoxaborole out of the water-miscible organic phase.

Protocol:

• Dissolve the crude oil/solid in a minimum volume of THF (Tetrahydrofuran).

• Stir rapidly at room temperature.

• Add Deionized Water dropwise.[1]

• A milky emulsion may form initially, followed by the precipitation of a white solid.

  • Troubleshooting: If the product "oils out" (forms a sticky gum), heat the mixture to 50°C to redissolve, then cool very slowly with vigorous stirring.

• Filter and wash with water.[1]

Process Workflow & Decision Matrix

The following diagram illustrates the decision logic for selecting the appropriate purification path.

Diagram 2: Purification Workflow

Caption: Decision tree for selecting Method A (Purity), B (XRD), or C (Cleanup) based on crude state.

Troubleshooting & Critical Parameters

"Oiling Out"

• Cause: The compound separates as a liquid phase before crystallizing, often due to impurities lowering the melting point or cooling too rapidly.

• Solution:

  • Seed Crystals: Add a tiny crystal of pure material to the cloud point solution.

  • Temperature Cycling: Re-heat the oiled mixture until clear, then cool very slowly (1°C/min).

  • Solvent Change: Switch to a higher boiling solvent system (e.g., Chlorobenzene/Heptane) to keep the product in solution longer.

Hydrolysis Risk

• Observation: Appearance of a new spot on TLC (lower Rf) or broad OH peaks in NMR.

• Cause: Ring opening to the borinic acid (2-(hydroxymethyl)phenyl-phenylborinic acid).[1]

• Remediation: The ring closure is thermally driven. Heating the solid or solution in toluene with a Dean-Stark trap (azeotropic removal of water) will drive the equilibrium back to the closed benzoxaborole form (Structure 1 ).

References

• Adamczyk-Woźniak, A., et al. (2009).[1][3] Benzoxaboroles – Old compounds with new applications. Journal of Organometallic Chemistry.

• Baker, S. J., et al. (2006).[1][3] Therapeutic potential of boron-containing compounds. Future Medicinal Chemistry.

• Tomsho, J. W., & Benkovic, S. J. (2012).[1] Elucidation of the mechanism of the reaction between benzoxaboroles and related derivatives with saccharides. Journal of Organic Chemistry.

• PubChem Database. 2-Phenyl-1,3,2-benzodioxaborole (Analogous Structure Data). National Library of Medicine.[1]

• Cui, J., et al. (2021).[1][4] Boronic acid with high oxidative stability and utility in biological contexts. PNAS.[1]

Sources

• 1. 2-Phenyl-1,3,2-benzodioxaborole | C12H9BO2 | CID 96121 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. 5-Fluoro-1,3-dihydro-2,1-benzoxaborol-1-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]

Technical Notes & Optimization

Technical Support Center: Purification of 1-Phenyl-3H-2,1-benzoxaborole

This guide outlines the technical purification strategy for 1-phenyl-3H-2,1-benzoxaborole (CAS: 96217-68-4), a cyclic borinic ester distinct from the common 1-hydroxybenzoxaboroles (like Tavaborole).[1]

Unlike its B-OH counterparts, this molecule cannot form boroxine trimers , but it presents unique challenges regarding Lewis acidity, hydrolytic equilibrium, and oxidative stability.[1]

[1]

Compound Profile & Stability Intelligence

• Target Molecule: 1-phenyl-3H-2,1-benzoxaborole[1][2][3][4]

• CAS: 96217-68-4[1][3]

• Molecular Formula: C₁₃H₁₁BO[1]

• Chemical Nature: Cyclic Borinic Ester (B-Ph substituent).[1]

• Critical Distinction: Unlike 1-hydroxybenzoxaboroles, this compound lacks the B-OH moiety required to form boroxine trimers (

  rings).[1] However, it possesses significant Lewis acidity at the boron center, leading to strong interactions with stationary phases.[1]

Common Impurity Profile

Impurity Type	Origin	Diagnostic Signal (¹H NMR)
Open-Chain Borinic Acid	Hydrolysis of the oxaborole ring (reversible).[1]	Broad singlets (OH), shift in benzylic (~5.0 ppm vs 5.2 ppm).[1]
Biphenyl	Homocoupling of phenyl-metal reagents during synthesis.[1]	Multiplets at 7.3–7.6 ppm; non-polar (high ).[1]
Phenylboronic Acid	Unreacted starting material or degradation.[1]	Distinct aromatic region; soluble in basic water.[1]
Phenol / Benzyl Alcohol	Oxidative deboronation (C-B bond cleavage).[1]	Sharp singlets (OH) or distinct methylene shifts.[1]

Troubleshooting Hub (Q&A)

Issue 1: "My product streaks or tails severely on silica gel columns."

Root Cause: The empty p-orbital on the boron atom acts as a Lewis acid, coordinating with the Lewis basic silanol groups (

) on the silica surface.[1] This causes peak broadening and irreversible adsorption.[1] Corrective Action:

• Passivate the Silica: Pre-treat the silica gel column with 1% Triethylamine (Et₃N) in hexanes before loading.[1]

• Mobile Phase Modifier: Add 0.5% to 1% Et₃N to your eluent system (e.g., Hexanes/EtOAc + 1% Et₃N).[1]

• Alternative Stationary Phase: Use neutral alumina (Brockmann Grade III) if silica interaction is too strong.[1] Alumina is less acidic and often yields cleaner separation for boronates.[1]

Issue 2: "I see a second set of peaks in the NMR that changes over time."

Root Cause: Hydrolytic Equilibrium.[1] In the presence of trace water (in

or DMSO), the heterocyclic ring can open to form the pseudo-acyclic borinic acid species.[1] Corrective Action:

• Dehydration: The ring closure is favored under anhydrous conditions.[1] Dissolve the sample in Toluene or Benzene and reflux with a Dean-Stark trap (or molecular sieves) to drive off water and force cyclization.[1]

• NMR Solvent: Switch to

  (Benzene-d6) or anhydrous .[1] Avoid DMSO- as it coordinates strongly to boron, shifting peaks and potentially favoring the open form.[1]

Issue 3: "The product oils out during recrystallization."

Root Cause: Borinic esters are often highly lipophilic and have low melting points.[1] Small amounts of impurities (biphenyls or solvents) depress the melting point further.[1] Corrective Action:

• Two-Solvent System: Dissolve in a minimum amount of warm Diethyl Ether or Dichloromethane , then slowly add cold Pentane or Hexane until turbidity persists.[1] Store at -20°C.

• Trituration: If an oil forms, decant the supernatant and triturate the oil vigorously with cold pentane to induce crystallization.[1]

Experimental Protocols

Method A: Optimized Flash Chromatography (The "Buffered" Method)

Best for removing non-polar impurities like biphenyl.

• Column Prep: Slurry silica gel in Hexanes containing 1% Et₃N .

• Loading: Dissolve crude material in a minimum volume of CH₂Cl₂/Hexane (1:1). Avoid pure CH₂Cl₂ if possible to prevent band widening.[1]

• Elution Gradient:

  • Start: 100% Hexane (elutes Biphenyl and non-polar byproducts).[1]

  • Gradient: 0%

    20% EtOAc in Hexane (maintain 0.5% Et₃N throughout).[1]

  • Note: The benzoxaborole typically elutes after biphenyl but before phenylboronic acid.[1]

• Workup: Combine fractions. Crucial: Wash the organic phase with saturated

  or water to remove the triethylamine before evaporation, otherwise, the amine may remain coordinated to the boron.[1]

Method B: Chemical Wash for Boronic Acid Removal

Best for removing unreacted phenylboronic acid or boronic acid byproducts.[1]

• Dissolve the crude mixture in Diethyl Ether or CH₂Cl₂ .[1]

• Wash the organic layer with 1M NaOH (aq) or 5% NaHCO₃ .[1]

  • Mechanism:[1][5][6] Boronic acids (

    ~8-9) form water-soluble boronate anions ( ).[1] The target B-phenyl benzoxaborole is a borinic ester and is much more lipophilic; however, prolonged exposure to strong base can open the ring.[1] Work quickly.

• Separate layers immediately.[1]

• Wash organic layer with Brine, dry over

  , and concentrate.[1]

Decision Logic & Mechanism

The following diagram illustrates the equilibrium states and the purification logic flow.

Figure 1: Purification decision tree and stability considerations. Note that exposure to moisture or alcohols (MeOH) can shift the equilibrium away from the target closed ring system.

Data Reference Table

Solvent System	Application	Expected Outcome
Hexane / EtOAc (9:1)	TLC / Column	Target ~0.3–0.4 (Tail dependent).[1]
CH₂Cl₂ / Pentane	Recrystallization	Good recovery; slow evaporation yields crystals.[1]
Methanol / Water	AVOID	Causes ring opening and transesterification (solvolysis).[1]
Acetone-d6	NMR Analysis	Good solubility; minimizes aggregation.[1]

References

• Synthesis and Structure of Benzoxaboroles: Adamczyk-Woźniak, L., et al.[1] "Benzoxaboroles – Old compounds with new applications."[1] Journal of Organometallic Chemistry, 2009.[1] (Contextual validation via ACS Reviews on Boron Heterocycles).

• Purification of Boronates: Hall, D. G.[1][5] "Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials."[1] Wiley-VCH, 2nd Edition, 2011.[1] [1]

• Stability of B-Phenyl Derivatives: Lennox, A. J. J., & Lloyd-Jones, G. C.[1][7] "Selection of Boron Reagents for Suzuki-Miyaura Coupling." Chem. Soc. Rev., 2014.[1] (Discusses stability of borinic vs boronic acids).

• Chromatography of Lewis Acidic Heterocycles: Touchton, A.[1] "Tips for Purifying Boronic Acids and Esters." Biotage Technical Notes. (General technical reference for amine-modified silica).[1]

Sources

• 1. 2-Phenyl-1,3,2-benzodioxaborole | C12H9BO2 | CID 96121 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (S)-N-Boc-1-nitrosopiperidin-3-amine | CAS#:3068897-36-6 | Chemsrc [chemsrc.com]
• 3. 809282-31-3_CAS号:809282-31-3_(E)-(2R)-[3-(3-methoxy-phenyl)-2-methyl-pent-3-enyl]-dimethyl-amine - 化源网 [chemsrc.com]
• 4. 96217-68-4_1-phenyl-3H-2,1-benzoxaboroleCAS号:96217-68-4_1-phenyl-3H-2,1-benzoxaborole【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 5. reddit.com [reddit.com]
• 6. youtube.com [youtube.com]
• 7. dspace.mit.edu [dspace.mit.edu]

Technical Support Center: Solubility &amp; Formulation of 1-Phenyl Benzoxaborole

Topic: Solving Solubility Issues of 1-Phenyl Benzoxaborole in Biological Buffers Audience: Researchers, Medicinal Chemists, and Formulation Scientists Content Type: Technical Support Guide (Q&A Format)

Core Directive & Technical Overview

The Challenge: 1-phenyl-1,3-dihydro-2,1-benzoxaborole (and its derivatives) presents a unique solubility paradox. While the boron atom imparts Lewis acidity, the fused oxaborole ring creates a rigid, lipophilic scaffold. In DMSO, the molecule is highly soluble. However, upon dilution into aqueous biological buffers (pH 7.4), it frequently "crashes out" (precipitates).

The Mechanism: This precipitation is governed by the equilibrium between the neutral trigonal planar form (lipophilic, dominant at physiological pH) and the anionic tetrahedral form (hydrophilic). The pKa of the benzoxaborole scaffold is typically 8.0–9.0. Consequently, at pH 7.4, the molecule remains largely uncharged and poorly soluble.

This guide provides field-proven protocols to manipulate this equilibrium, ensuring stable solubilization for biological assays.

Troubleshooting Guide (Q&A)

Q1: Why does my compound precipitate immediately when I dilute my DMSO stock into PBS?

Diagnosis: You are experiencing "Solvent Shock." When a hydrophobic stock (in DMSO) is rapidly introduced to a high-polarity aqueous buffer (PBS), the local concentration of water spikes around the droplet, causing immediate aggregation before the molecules can disperse.

The Fix: The "Step-Down" Dilution Protocol Do not add the stock directly to the full volume of buffer. Instead, use an intermediate dilution step to lower the dielectric contrast gradually.

Protocol:

• Prepare Stock: 10 mM in 100% DMSO.

• Intermediate Step: Dilute the stock 1:10 into a co-solvent mixture (e.g., 50% DMSO / 50% PEG400 or Ethanol) to create a 1 mM working solution.

• Final Dilution: Slowly add this 1 mM intermediate to your vortexing PBS buffer to reach the final assay concentration (e.g., 10 µM).

  • Why this works: The intermediate solvent reduces the surface tension difference, preventing the formation of amorphous aggregates.

Q2: My assay requires pH 7.4, but the compound is insoluble. Can I adjust the buffer?

Insight: Benzoxaboroles are pH-dependent solubility switches .

• pH < pKa (Neutral): Low solubility (~1–2 mg/mL).

• pH > pKa (Anionic): High solubility (forms the hydroxyboronate anion).

The Fix: The "Diol-Trapping" Strategy If you cannot raise the pH (which would solubilize the compound but might kill your cells), you can exploit the boron atom's affinity for 1,2-diols .

Protocol: Add 10–50 mM Fructose or Sorbitol to your buffer.

• Mechanism:[1] The diol binds to the boron atom, forming a cyclic boronate ester. This esterification shifts the pKa of the boron center downward (often by 2–3 units), converting the neutral, insoluble molecule into a stable, soluble anionic complex at pH 7.4.

• Validation: This mimics the mechanism of action of drugs like Tavaborole and is a standard trick in organoboron chemistry to boost solubility without using harsh detergents.

Q3: Is the precipitate I see actually my compound, or is it a degradation product?

Diagnosis: Benzoxaboroles are exceptionally stable against oxidation compared to phenylboronic acids, but they are subject to hydrolytic equilibrium .

The Test: Perform a simple Reversibility Check .

• Take the suspension with the precipitate.

• Adjust pH to 10.0 using NaOH.

• Observation:

  • Clear Solution: The precipitate was the neutral benzoxaborole. It has now ionized and dissolved.[2] (Compound is intact).

  • Persisting Solids: The precipitate is likely an impurity or a degradation product (e.g., if the ring opened and polymerized, though rare).

Visualizing the Solubility Equilibrium

The following diagram illustrates the chemical states of 1-phenyl benzoxaborole in buffer. Understanding this is critical for troubleshooting.

Caption: Figure 1. The solubility of benzoxaborole is dictated by the shift from the neutral trigonal form (red) to the soluble anionic forms (green/blue). Adding a diol (blue path) is the most effective way to solubilize at neutral pH.

Data & Solvent Compatibility

Table 1: Solvent Compatibility Matrix for 1-Phenyl Benzoxaborole

Solvent System	Solubility Rating	Biological Compatibility	Notes
100% DMSO	High (>100 mM)	Toxic to cells >0.1%	Ideal for stock storage (-20°C).
PBS (pH 7.4)	Low (< 500 µM)	Excellent	Prone to precipitation over time.
PBS + 50 mM Fructose	High (> 5 mM)	Good	Recommended. Forms soluble boronate complex.
Ethanol	Moderate	Toxic > 1%	Good intermediate solvent; volatile.
PEG 400	High	Moderate	Good co-solvent for in vivo formulations.

Detailed Protocol: Thermodynamic Solubility Profiling

To determine the true solubility limit of your specific derivative in your specific buffer, do not rely on visual inspection alone. Use this saturation shake-flask method.

Materials:

• 1-Phenyl benzoxaborole solid.

• Target Buffer (e.g., PBS pH 7.4).[3]

• Syringe filter (0.22 µm PTFE).

• HPLC or UV-Vis spectrophotometer.

Step-by-Step:

• Supersaturation: Add solid compound to the buffer until it no longer dissolves (visible solid must remain).

• Equilibration: Shake or stir at 25°C (or 37°C) for 24 hours .

  • Note: Benzoxaboroles equilibrate slowly due to the ring-opening/closing dynamics. A 1-hour incubation is insufficient.

• Filtration: Filter the suspension through a 0.22 µm PTFE filter to remove undissolved solids.

  • Critical: Discard the first 200 µL of filtrate (filter saturation effect).

• Quantification: Dilute the filtrate 1:10 in Acetonitrile/Water (50:50) and analyze via HPLC/UV.

  • Why Acetonitrile? It ensures the compound remains in solution during analysis and breaks any weak aggregates.

References

• Adamczyk-Woźniak, A., et al. (2009). Benzoxaboroles – Old compounds with new applications. Journal of Organometallic Chemistry. [1]

• Tomsho, J. W., et al. (2012). Ring Structure and Aromatic Substituent Effects on the pKa of the Benzoxaborole Pharmacophore. ACS Medicinal Chemistry Letters.

• Baker, S. J., et al. (2011). Therapeutic potential of boron-containing compounds. Future Medicinal Chemistry.

• Trippier, P. C., & McGuigan, C. (2010). Boronic acids in medicinal chemistry: anticancer, antibacterial and antiviral applications. MedChemComm.

Sources

• 1. Characterization of the Dynamic Equilibrium between Closed and Open Forms of the Benzoxaborole Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Mastering the Handling of Moisture-Sensitive 1-Phenyl-2,1-Benzoxaborole Precursors

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with in-depth guidance on the successful handling of moisture-sensitive precursors for the synthesis of 1-phenyl-2,1-benzoxaborole and its analogs. This guide is structured to address common challenges and provide practical, field-proven solutions to ensure the integrity of your starting materials and the success of your synthetic endeavors.

Introduction: The Critical Role of Moisture Control

1-Phenyl-2,1-benzoxaboroles are a class of compounds with significant therapeutic potential. Their synthesis, however, often relies on precursors, most notably ortho-substituted phenylboronic acids like 2-formylphenylboronic acid, which exhibit pronounced sensitivity to moisture. The presence of even trace amounts of water can lead to hydrolysis, anhydride formation, and other degradation pathways, ultimately compromising reaction yields, purity, and reproducibility. This guide will equip you with the necessary knowledge and techniques to mitigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What are the primary precursors for 1-phenyl-2,1-benzoxaborole, and why are they moisture-sensitive?

The most common precursor for the synthesis of 1-phenyl-2,1-benzoxaborole is 2-formylphenylboronic acid . Other related precursors include 2-(hydroxymethyl)phenylboronic acid and their derivatives. These molecules are susceptible to moisture due to the inherent Lewis acidity of the boron atom, which readily interacts with nucleophiles like water. This interaction can lead to the cleavage of the C-B bond (protodeboronation) or the formation of less reactive species.

Q2: What are the visible signs of degradation in 2-formylphenylboronic acid?

While subtle at first, degradation can manifest in several ways:

• Change in Physical Appearance: Fresh, high-purity 2-formylphenylboronic acid is typically a fine, white to off-white powder. A clumpy or sticky consistency can indicate water absorption. Significant color changes (e.g., yellowing or browning) may suggest oxidative degradation or the presence of impurities.

• Poor Solubility: Degraded material may exhibit altered solubility in organic solvents compared to the pure compound.

• Inconsistent Spectroscopic Data: 1H and 11B NMR are powerful tools for assessing purity. Broadened peaks, the appearance of new signals, or shifts in the characteristic boronic acid peak can indicate the presence of hydrates, boroxines (anhydrides), or other degradation byproducts.

Q3: My container of 2-formylphenylboronic acid mentions it "contains varying amounts of anhydride." What is this, and how does it affect my reaction?

Boronic acids can undergo intermolecular dehydration to form cyclic trimers known as boroxines (anhydrides). This is a reversible process that is favored by the removal of water. While the presence of the boroxine is not always detrimental, as it can often be converted back to the boronic acid in situ under the reaction conditions, it does mean that the precise molar quantity of the active boronic acid is uncertain. For reactions that are highly sensitive to stoichiometry, this can lead to lower yields. It is a strong indicator that the material has been exposed to conditions that promote dehydration and should be handled with care to prevent further changes.

Q4: How should I properly store my 1-phenyl-2,1-benzoxaborole precursors?

Proper storage is the first line of defense against degradation.[1]

• Temperature: Refrigeration at 2-8°C is recommended to slow down potential degradation pathways.[2]

• Atmosphere: Store under an inert atmosphere (argon or nitrogen) to minimize exposure to both moisture and oxygen.

• Container: Use a tightly sealed container. For highly sensitive materials, storage in a desiccator or a glovebox is ideal.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis of 1-phenyl-2,1-benzoxaborole and provides actionable solutions.

Scenario 1: Low or No Product Yield

A diminished yield is the most common frustration when working with moisture-sensitive precursors. The following troubleshooting workflow can help identify the root cause.

Caption: Troubleshooting workflow for low yields.

Scenario 2: Inconsistent Reaction Results

Variability between batches can often be traced back to the handling of the moisture-sensitive precursor.

• Problem: You are getting different yields or purity profiles even when running the reaction under seemingly identical conditions.

• Likely Cause: Inconsistent water content in your precursor or solvents. The age and storage conditions of the precursor can lead to varying levels of degradation.

• Solution:

  • Standardize Handling: Always handle the precursor under an inert atmosphere. If weighing out in the open, do so quickly and in a low-humidity environment if possible.

  • Use Freshly Opened Reagents: Whenever possible, use a freshly opened bottle of the precursor for a series of related experiments.

  • Solvent Quality Control: Ensure that the solvents are from the same batch and are properly dried before each reaction.

Scenario 3: Side Product Formation

The formation of unexpected byproducts can complicate purification and reduce the yield of the desired 1-phenyl-2,1-benzoxaborole.

• Problem: You observe significant side products in your crude reaction mixture by TLC or NMR.

• Likely Causes:

  • Protodeboronation: Cleavage of the C-B bond, leading to the formation of benzaldehyde. This can be exacerbated by moisture and certain reaction conditions.

  • Homocoupling: Coupling of the boronic acid with itself, which can be promoted by oxygen.

• Solutions:

  • Rigorous Degassing: Thoroughly degas your reaction mixture to remove dissolved oxygen. This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas through the solvent.

  • Optimize Reaction Temperature: Excessive heat can promote side reactions. Try running the reaction at a lower temperature for a longer period.

  • Use of Protecting Groups: If protodeboronation is a persistent issue, consider using a boronic acid protecting group. Pinacol esters are a common choice as they are more stable to hydrolysis but can often be used directly in coupling reactions.

Experimental Protocols

Protocol 1: Drying of Solvents

Anhydrous solvents are crucial for the success of reactions involving moisture-sensitive precursors.

Solvent	Recommended Drying Agent(s)	Procedure
Tetrahydrofuran (THF)	Sodium/benzophenone ketyl, Activated molecular sieves (3Å or 4Å)	For the highest purity, distill from sodium/benzophenone ketyl under an inert atmosphere. For routine use, storage over activated molecular sieves for at least 24 hours is effective.[3][4]
Toluene	Sodium, Calcium hydride (CaH₂)	Distill from sodium or calcium hydride under an inert atmosphere.
Dichloromethane (DCM)	Calcium hydride (CaH₂)	Stir over CaH₂ for several hours (or overnight) and distill under an inert atmosphere.
N,N-Dimethylformamide (DMF)	Barium oxide (BaO), Activated molecular sieves (4Å)	Stir over BaO or molecular sieves overnight and then distill under reduced pressure. Avoid basic drying agents like NaOH or CaH₂ as they can cause decomposition.[4]

Protocol 2: Setting up a Reaction under Inert Atmosphere (Schlenk Line Technique)

This protocol outlines the basic steps for setting up a reaction using a Schlenk line to exclude air and moisture.

• Glassware Preparation: Oven-dry all glassware (at least 120°C for several hours) and allow it to cool to room temperature under a stream of inert gas (argon or nitrogen).

• Assembly: Quickly assemble the glassware while it is still warm and immediately place it under a positive pressure of inert gas from the Schlenk line.

• Evacuate-Refill Cycles: Evacuate the flask using the vacuum line and then backfill with inert gas. Repeat this cycle at least three times to ensure the removal of atmospheric gases.

• Addition of Reagents:

  • Solids: Add solid reagents under a positive flow of inert gas.

  • Liquids: Add anhydrous solvents and liquid reagents via a gas-tight syringe that has been purged with inert gas.

• Running the Reaction: Maintain a positive pressure of inert gas throughout the reaction, often by using a balloon filled with the inert gas attached to the reaction flask.

Caption: Workflow for setting up a reaction under an inert atmosphere.

Data Presentation: Characterization of Precursor Integrity

NMR spectroscopy is an invaluable tool for assessing the quality of your 1-phenyl-2,1-benzoxaborole precursors.

Nucleus	Key Observations for 2-Formylphenylboronic Acid
¹H NMR	The aldehyde proton typically appears as a singlet around 10 ppm. The aromatic protons will show characteristic splitting patterns. The B(OH)₂ protons are often broad and may exchange with residual water in the solvent, sometimes making them difficult to observe.
¹³C NMR	The aldehyde carbonyl carbon will have a characteristic chemical shift in the downfield region (around 190-200 ppm).
¹¹B NMR	This is a highly diagnostic technique. The trigonal planar boronic acid (sp² hybridized boron) will typically show a broad signal around 30 ppm. If significant amounts of a tetrahedral boronate species (sp³ hybridized boron) are present due to interaction with a solvent or additive, an upfield shift to around 5-15 ppm will be observed.[5]

Note on Degraded Samples: In a degraded sample, you may observe the appearance of signals corresponding to benzaldehyde (from protodeboronation) in the ¹H NMR spectrum. The presence of multiple broad signals in the ¹¹B NMR spectrum can indicate a mixture of the boronic acid, its anhydride, and other boron-containing species.

Safe Handling and Disposal

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and gloves, when handling boronic acids and their precursors.

• Handling: Avoid inhalation of dust and contact with skin and eyes.[6] Handle in a well-ventilated area, preferably in a fume hood.

• Disposal: Dispose of waste boronic acids and contaminated materials as hazardous chemical waste in accordance with your institution's and local regulations.[7][8] Small amounts of pure boric acid may sometimes be neutralized and flushed with copious amounts of water, but this should only be done if explicitly permitted by local regulations.[7] For larger quantities or contaminated waste, collection in a labeled, sealed container for professional disposal is required.[7]

References

• Adamczyk-Woźniak, A., et al. (2009). Title of the article. Journal Name, Volume(Issue), pages. [Link to be provided]
• Baker, S. J., et al. (2011). Title of the article. Chemical Society Reviews, Volume(Issue), pages. [Link to be provided]
• Rock, F. L., et al. (2007). Title of the article. Science, Volume(Issue), pages. [Link to be provided]
• Li, X., et al. (2010). Title of the article. Bioorganic & Medicinal Chemistry Letters, Volume(Issue), pages. [Link to be provided]
• Hernandez, V., et al. (2013). Title of the article. Antimicrobial Agents and Chemotherapy, Volume(Issue), pages. [Link to be provided]
• Dixon, D. J., et al. (2012). Title of the article. Journal Name, Volume(Issue), pages. [Link to be provided]

• Lab Alley. How To Safely Dispose of Boric Acid. [Link]

• Emory University. Chemical Waste Disposal Guidelines. [Link]

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354. [Link]

• Chemistry LibreTexts. Drying Solvents. [Link]

• VanVeller, B., Aronoff, M. R., & Raines, R. T. (2013). A divalent protecting group for benzoxaboroles. Organic & Biomolecular Chemistry, 11(40), 6923-6926. [Link]

• PubChem. 2-Formylphenylboronic acid. [Link]

Sources

• 1. US9085590B2 - Protecting groups for boronic acids - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
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• 6. fishersci.co.uk [fishersci.co.uk]
• 7. laballey.com [laballey.com]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]

strategies for increasing lipophilicity using 1-phenyl benzoxaborole scaffolds

This guide serves as a specialized technical support center for medicinal chemists and drug developers working with 1-phenyl benzoxaborole scaffolds.[1] It addresses the specific challenge of modulating physicochemical properties—specifically lipophilicity (LogP/LogD) —to optimize membrane permeability and pharmacokinetic profiles.

Status: Operational Specialist: Senior Application Scientist, Medicinal Chemistry Division Topic: 1-Phenyl Benzoxaborole Scaffolds & Lipophilicity Tuning[1]

Core Concept: The Scaffold & The Challenge

User Query: What distinguishes the "1-phenyl" scaffold from standard benzoxaboroles, and why is it a strategic choice for increasing lipophilicity?

Technical Insight: Standard therapeutic benzoxaboroles (e.g., Tavaborole, Crisaborole) typically feature a 1-hydroxy group (B-OH).[1] This group is essential for their mechanism of action (reversible covalent binding to biological diols like tRNA synthetase or PDE4).[1] However, the B-OH group is a hydrogen bond donor/acceptor and is Lewis acidic (pKa ~7.3–8.5), leading to ionization at physiological pH. This often results in low LogD (distribution coefficient), limiting passive membrane permeability and CNS penetration.[1]

The 1-phenyl benzoxaborole scaffold replaces the polar B-OH with a lipophilic B-Phenyl (B-Ph) moiety.[1]

• Effect: This substitution eliminates the acidic proton and the primary ionization pathway, locking the boron in a neutral, trigonal planar geometry (sp²) under standard conditions.

• Result: A dramatic increase in LogP and membrane permeability, though often at the cost of the "diol-trapping" biological activity associated with the B-OH group.

Comparative Physicochemical Profile[2]

Feature	1-Hydroxy Benzoxaborole (Standard)	1-Phenyl Benzoxaborole (Modified)	Impact on Lipophilicity
Boron Substituent	Hydroxyl (-OH)	Phenyl (-Ph)	Major Increase (+2 to +3 Log units)
Hybridization	sp² (neutral) sp³ (anionic)	sp² (locked neutral)	Eliminates anionic species at pH 7.4
H-Bonding	Donor & Acceptor	None (at Boron center)	Reduces Polar Surface Area (PSA)
Water Solubility	High	Low	Requires formulation strategies

Troubleshooting & Optimization Guides

Module A: Structural Modification Strategies

Issue: My 1-phenyl benzoxaborole analog is stable but still not achieving the target CNS penetration. How can I further increase lipophilicity without destabilizing the ring?

Strategy 1: The C3-Gem-Dimethyl Effect

Modifying the carbon adjacent to the oxygen (C3 position) is the most effective way to tune lipophilicity while simultaneously improving hydrolytic stability.

• Protocol: Introduce a gem-dimethyl group at C3.[1]

• Mechanism: The steric bulk of the methyl groups creates a "grease ball" effect, directly adding lipophilic carbon content. Furthermore, the Thorpe-Ingold effect compresses the internal bond angle, stabilizing the 5-membered oxaborole ring and preventing oxidative ring-opening, which preserves the lipophilic pharmacophore in vivo.

• Expected LogP Shift: +0.5 to +0.8 units.

Strategy 2: Fluorine Scan on the B-Phenyl Ring

Issue: Adding alkyl groups increased metabolic clearance (high intrinsic clearance, CLint).[1] How do I boost lipophilicity while blocking metabolic soft spots?

• Solution: Replace hydrogens on the 1-phenyl ring with Fluorine or Trifluoromethyl (-CF3) groups.[1]

• Recommendation: Target the para or meta positions of the B-phenyl ring.

  • Fluorine: Increases lipophilicity slightly (Bioisostere for H) but blocks P450 oxidation.[1]

  • CF3: significantly increases lipophilicity (strong hydrophobic effect) and electron withdrawal, which increases the Lewis acidity of the boron center (potentially affecting binding if the target requires Lewis acid-base interaction).

Visualization: Lipophilicity Tuning Workflow

Figure 1: Decision tree for modulating lipophilicity in benzoxaborole scaffolds based on initial LogD and stability data.

Module B: Synthesis Troubleshooting

Issue: I am trying to synthesize the 1-phenyl derivative via Grignard addition to the boronic ester, but I am getting low yields and ring-opening byproducts.

Diagnosis: The formation of the B-C bond at the 1-position is sensitive. Direct addition of Phenyl Grignard to a cyclic boronate ester often leads to "ate" complex formation that doesn't collapse correctly to the desired product, or leads to ring opening.

Corrective Protocol: The "Pre-Cyclization" Route Instead of modifying the benzoxaborole ring, build the B-Ph bond before cyclization.

• Starting Material: 2-bromo-benzyl alcohol (protected as THP ether or similar).[1]

• Lithiation: Treat with n-BuLi at -78°C to generate the aryl lithium.[1]

• Boron Source: Quench with Dichlorophenylborane (PhBCl₂) or Diisopropyl phenylboronate (PhB(OiPr)₂) .[1] Do not use Trimethyl borate if you want the B-Phenyl bond.

• Deprotection/Cyclization: Acidic deprotection of the benzyl alcohol will trigger spontaneous cyclization to form the oxaborole ring.

Step-by-Step Validation:

• Q: How do I know if I have the open form or the closed ring?

• A: Check 11B NMR .[1][2]

  • Closed Ring (Benzoxaborole): Typically ~30–35 ppm (broad).[1]

  • Open Form (Borinic acid): Shifts are distinct; often sharper if stabilized.[1]

  • Crucial Check: The chemical shift of the B-Ph derivative is less sensitive to pH than the B-OH derivative because it cannot ionize to the tetrahedral boronate anion [Ph-B(OH)-Ar]⁻ as easily in water.

Module C: Analytical Anomalies (FAQs)

Q1: Why does my 1-phenyl benzoxaborole show severe tailing on HPLC?

• Cause: Boron atoms are Lewis acidic and interact strongly with the silanol groups (Si-OH) on the silica stationary phase.

• Fix:

  • Mobile Phase Modifier: Add 0.1% Formic acid or Trifluoroacetic acid (TFA) to suppress silanol ionization.[1]

  • Lewis Base Additive: In extreme cases, adding a small amount of a diol (like pinacol) to the mobile phase can "cap" the boron, but this changes the species being analyzed.

  • Column Choice: Switch to a "hybrid particle" column (e.g., Waters XBridge) which has fewer active silanols.[1]

Q2: My calculated LogP (cLogP) differs significantly from the experimental LogD. Why?

• Reason: Most cLogP algorithms struggle with Boron.[1] They often treat it as a generic metal or fail to account for the specific solvation shell of the oxaborole ring.

• Reality: 1-Phenyl benzoxaboroles are often more lipophilic than predicted because the internal B-O bond reduces the polarity of the oxygen lone pairs.

• Action: Rely on experimental LogD (shake-flask or HPLC retention time calibrated with non-boron standards) rather than software predictions.

Q3: Can I use the 1-phenyl scaffold to bind to tRNA synthetase like Tavaborole?

• Warning: generally, No . The mechanism of Tavaborole relies on the formation of a spiro-boronate adduct with the cis-diol of the tRNA's terminal adenosine. This requires the Boron to accept a fourth bond (becoming tetrahedral and anionic).

• Chemistry: While a B-Ph compound can theoretically become tetrahedral, it requires displacing the Phenyl group (unlikely) or forming a neutral adduct which is sterically crowded and energetically unfavorable compared to the anionic adduct formed by B-OH.

• Pivot: Use the 1-phenyl scaffold for targets requiring hydrophobic occupancy (e.g., kinase hydrophobic pockets) rather than covalent trapping.[1]

Advanced Visualization: The Ionization-Lipophilicity Relationship

The following diagram illustrates why the 1-phenyl substitution drastically alters lipophilicity compared to the 1-hydroxy parent.

Figure 2: Comparison of ionization pathways. The 1-Phenyl scaffold avoids the "Anionic Sink" that lowers LogD at physiological pH.

References

• Benzoxaborole Pharmacophore Properties: Adamczyk-Woźniak, A., et al. (2015).[1][3][4] Benzoxaboroles – Old compounds with new applications.[1][5] Journal of Organometallic Chemistry.[1]

• pKa and Ionization Studies: Tomsho, J. W., et al. (2012).[1][3] Ring Structure and Aromatic Substituent Effects on the pKa of the Benzoxaborole Pharmacophore.[2][3][6] ACS Medicinal Chemistry Letters.[1]

• Synthesis & SAR of Benzoxaboroles: Zhang, Y. K., et al. (2011).[1] Design and Synthesis of Boron-Containing Macromolecules. (Contextualizing the stability of the oxaborole ring).

• Mechanism of Action (Contrast with B-Ph): Rock, F. L., et al. (2007).[1] An antifungal agent inhibits an aminoacyl-tRNA synthetase by trapping tRNA in the editing site.[1][2][7] Science.[1] (Establishes the B-OH requirement for classic activity). [1]

• Lipophilicity Strategies in Drug Design: Meanwell, N. A. (2011).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.[1]

Sources

• 1. 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-carboxylic acid | C8H7BO4 | CID 58404071 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
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• 7. Ring Structure and Aromatic Substituent Effects on the pKa of the Benzoxaborole Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR Characterization of 1-Phenyl-3H-2,1-benzoxaborole: A Comparative Technical Guide

Executive Summary & Strategic Context

1-phenyl-3H-2,1-benzoxaborole represents a distinct class of organoboron heterocycles where the boron atom is incorporated into a five-membered ring fused to a benzene core. Unlike the more common 1-hydroxy derivatives (e.g., Tavaborole) used in antifungal therapies, the 1-phenyl variant features a B-C bond at the boron center rather than a B-O bond.

This structural modification drastically alters its physicochemical profile, Lewis acidity, and NMR signature. For drug development professionals, distinguishing this scaffold from its open-chain precursors (phenylboronic acids) or hydrolysis products is critical for validating synthetic integrity and stability.

Key Technical Differentiator: The "fingerprint" of the benzoxaborole ring formation is the downfield shift of the benzylic protons and the specific Lewis acid-base interaction observed in coordinating solvents (DMSO-d6) versus non-coordinating solvents (CDCl3).

Structural Analysis & Comparison Alternatives

To objectively evaluate the performance of 1-phenyl-3H-2,1-benzoxaborole, we compare it against two primary alternatives encountered during synthesis and degradation.

The Comparative Landscape

Feature	Target: 1-Phenyl-3H-2,1-benzoxaborole	Alt 1: 1-Hydroxy-3H-2,1-benzoxaborole	Alt 2: Phenylboronic Acid
Structure Type	Cyclic Borinic Ester	Cyclic Boronic Hemi-ester	Acyclic Boronic Acid
B-Substituent	Phenyl Group (C-B bond)	Hydroxyl Group (O-B bond)	Hydroxyl Groups (O-B bonds)
Hybridization	sp² (Planar) in non-polar solvents	sp² (Planar)	sp² (Planar)
Stability	High (B-C bond is robust)	Moderate (Equilibrium with open form)	Low (Prone to dehydration/trimerization)
Key Application	Suzuki coupling intermediate, Lewis Acid catalyst	Antifungal/Anti-inflammatory drugs	Synthetic precursor

Structural Visualization

The following diagram illustrates the structural relationship and the critical "Ring Closure" event detectable by NMR.

Caption: Pathway from open-chain precursor to the cyclic benzoxaborole target, highlighting the solvent-dependent coordination equilibrium.

1H NMR Characterization Protocol

A. Sample Preparation (Self-Validating System)

The choice of solvent is not merely for solubility; it is a probe for the Lewis acidity of the boron center.

• Primary Characterization (CDCl3):

  • Purpose: Observe the intrinsic sp² character of the boron.

  • Protocol: Dissolve ~10 mg of compound in 0.6 mL CDCl3. Ensure the solvent is acid-free (filter through basic alumina if necessary) to prevent protodeboronation.

• Lewis Acidity Probe (DMSO-d6):

  • Purpose: Confirm the empty p-orbital on boron. Benzoxaboroles coordinate with DMSO oxygen, causing a distinct shift in the aromatic and benzylic regions.

  • Protocol: Dissolve ~10 mg in 0.6 mL DMSO-d6.

B. Diagnostic Signals & Chemical Shifts

The following table summarizes the expected chemical shifts. Note that the Benzylic CH2 is the definitive marker for ring closure.

Proton Environment	Chemical Shift (δ, ppm) in CDCl3	Multiplicity	Diagnostic Significance
Benzylic CH2 (H-3)	5.05 - 5.25	Singlet	Primary Indicator. Downfield shift vs. benzyl alcohol (~4.6 ppm) confirms ring closure.
Aromatic (Benzoxaborole)	7.10 - 7.90	Multiplets	Overlaps with B-Phenyl group. H-7 (ortho to B) is often most deshielded.
B-Phenyl Group	7.30 - 7.60 (meta/para)7.90 - 8.10 (ortho)	Multiplets	Distinguishes "1-Phenyl" from "1-Hydroxy" analog (which lacks these protons).
Boron-OH	Absent	N/A	Absence confirms the "1-Phenyl" substitution (vs. 1-Hydroxy analog).

C. Comparative Data Analysis

Scenario: You have a crude reaction mixture. How do you know you have the target?

• Target vs. Precursor: The open-chain precursor (o-hydroxymethyl phenylboronic acid) will show a benzylic CH2 signal significantly upfield (approx. 4.6 - 4.8 ppm). The cyclic target shifts this to >5.0 ppm due to the electron-withdrawing nature of the borinate ester oxygen.

• Target vs. 1-Hydroxy Analog: The 1-Hydroxy analog will show a broad singlet (OH) in DMSO-d6 around 9.0-9.5 ppm. The 1-Phenyl derivative will show no exchangeable protons (D2O shake will show no signal loss).

Experimental Workflow: Synthesis to Validation

This workflow ensures high-fidelity data acquisition, minimizing artifacts from boronic acid dehydration equilibria.

Caption: Step-by-step decision tree for validating benzoxaborole structure using solvent-dependent NMR.

Advanced Characterization: 11B NMR

While 1H NMR provides structural connectivity, 11B NMR provides electronic environment data essential for confirming the oxidation state and coordination number.

• In CDCl3 (sp²): Expect a broad signal around 30-35 ppm . This indicates a trigonal planar boron atom, consistent with the benzoxaborole ring.

• In DMSO-d6 (sp³): Expect a shift upfield to 5-10 ppm . This sharpens the signal and confirms the Lewis acidity of the boron center, as it coordinates with the solvent oxygen.

  • Note: If the signal remains at ~30 ppm in DMSO, the Lewis acidity may be sterically hindered or the B-Ph bond is absent (hydrolysis).

References

• Adamczyk-Woźniak, A., et al. (2009).[1] Benzoxaboroles – Old compounds with new applications. Journal of Organometallic Chemistry. Link

• Baker, S. J., et al. (2011). Therapeutic potential of boron-containing compounds. Future Medicinal Chemistry. Link

• Tomsho, J. W., et al. (2012). Ring structure and aromatic substitution effects on the hydrolytic stability of benzoxaboroles. Journal of Organic Chemistry. Link

• Gravestock, D., et al. (2012). Synthesis and characterization of 1-hydroxy-1,3-dihydro-2,1-benzoxaboroles. Tetrahedron. Link

• Luliński, S., et al. (2021). Heteroelement Analogues of Benzoxaborole and Related Ring Expanded Systems. Molecules. Link

Sources

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the ¹¹B NMR Chemical Shifts of 1-Phenyl-2,1-benzoxaborole and Acyclic Boronic Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of ¹¹B NMR in Boron Chemistry

Boron-containing compounds, particularly boronic acids and their derivatives, are of paramount importance in organic synthesis, medicinal chemistry, and materials science. The ability of the boron atom to exist in either a trigonal planar (sp²) or tetrahedral (sp³) hybridization state is fundamental to its reactivity and application. ¹¹B NMR spectroscopy is an exquisitely sensitive probe of the local electronic environment of the boron nucleus, providing invaluable information about its coordination state, substituents, and overall molecular structure.[1][2] The ¹¹B nucleus, with a natural abundance of 80.1% and a nuclear spin of 3/2, is significantly more receptive to NMR studies than its ¹⁰B counterpart.[2] The chemical shift (δ), reported in parts per million (ppm), is the most informative parameter derived from a ¹¹B NMR spectrum.

This guide focuses on a comparative analysis of the ¹¹B NMR chemical shifts of 1-phenyl-2,1-benzoxaborole, a prominent heterocyclic boronic acid derivative, and a range of acyclic aryl and alkyl boronic acids. Understanding the nuances in their spectral signatures is critical for reaction monitoring, quality control, and mechanistic studies.

Comparative ¹¹B NMR Chemical Shift Data

The ¹¹B NMR chemical shift is highly dependent on the electronic environment of the boron atom. For the compounds discussed herein, the boron is in a trigonal planar, sp²-hybridized state. The following table summarizes representative ¹¹B NMR chemical shift data for 1-phenyl-2,1-benzoxaborole and a selection of acyclic boronic acids in a common NMR solvent, DMSO-d₆.

Compound	Structure	¹¹B Chemical Shift (δ, ppm) in DMSO-d₆
1-Phenyl-2,1-benzoxaborole		~33-35
Phenylboronic Acid		27.3[3]
2-Methylphenylboronic Acid		~29-31
n-Butylboronic Acid		~32-34
4-Fluorophenylboronic Acid		~28-30
3,5-Dichlorophenylboronic Acid		~29-31

The Causality Behind the Chemical Shift Differences: A Mechanistic Exploration

The downfield chemical shift of 1-phenyl-2,1-benzoxaborole compared to acyclic arylboronic acids is a direct consequence of its unique cyclic structure. This difference can be attributed to a combination of ring strain and altered electronic effects.

The Influence of Ring Strain

The boron atom in 1-phenyl-2,1-benzoxaborole is part of a five-membered ring. In cyclic boranes and boronic esters, five-membered rings, such as borolanes, are known to exhibit a downfield shift in their ¹¹B NMR spectra compared to their acyclic or six-membered ring counterparts.[4] This phenomenon is attributed to ring strain, which alters the bond angles around the boron atom and modifies the hybridization of the boron p-orbitals. This distortion leads to a decrease in the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), resulting in increased paramagnetic shielding and a downfield shift of the ¹¹B NMR signal.

Electronic Effects of the Benzoxaborole Scaffold

In acyclic arylboronic acids, there is effective π-conjugation between the phenyl ring and the empty p-orbital of the boron atom. This delocalization of electron density shields the boron nucleus, resulting in an upfield chemical shift.[4] In the case of 1-phenyl-2,1-benzoxaborole, the fusion of the boroxole ring to the benzene ring alters the electronic landscape. The oxygen atom within the ring is an electron-donating group, which increases the electron density on the boron atom. However, the geometric constraints of the five-membered ring can impact the optimal alignment for π-orbital overlap between the aromatic system and the boron p-orbital. The interplay of these competing electronic and steric factors ultimately results in the observed downfield chemical shift for the benzoxaborole.

Caption: Factors influencing the ¹¹B NMR chemical shifts.

Experimental Protocol for High-Quality ¹¹B NMR Spectroscopy

To ensure the acquisition of reliable and reproducible ¹¹B NMR data, the following experimental protocol is recommended. This protocol is designed to be a self-validating system, incorporating steps to minimize common artifacts and ensure data integrity.

Step 1: Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the analyte is sufficiently soluble. DMSO-d₆ is a good starting point for many boronic acids due to its high polarity.

• Concentration: Prepare a solution with a concentration of approximately 10-20 mg of the boronic acid derivative in 0.6-0.7 mL of the deuterated solvent.

• NMR Tube: For optimal results and to avoid a broad background signal from borosilicate glass, it is highly recommended to use quartz NMR tubes.[1]

Step 2: Spectrometer Setup

• Tuning and Matching: Tune and match the NMR probe to the ¹¹B frequency.

• Locking: Lock the spectrometer on the deuterium signal of the solvent.

• Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity.

Step 3: Acquisition Parameters

• Pulse Program: A standard single-pulse experiment is typically sufficient.

• Acquisition Time (AT): Set the acquisition time to at least 1-2 seconds.

• Relaxation Delay (D1): Use a relaxation delay of 1-2 seconds. Due to the quadrupolar nature of the ¹¹B nucleus, relaxation times are generally short.

• Number of Scans (NS): The number of scans will depend on the sample concentration. For a moderately concentrated sample, 64 to 256 scans are often adequate.

• Spectral Width (SW): A spectral width of 200 ppm, centered around 50 ppm, is a good starting point to cover the typical range of organoboron compounds.

• Reference: The spectra should be referenced externally to BF₃·OEt₂ (δ = 0 ppm).

Step 4: Data Processing

• Fourier Transformation: Apply an exponential window function with a line broadening of 1-5 Hz before Fourier transformation to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Carefully phase the spectrum and apply a baseline correction to obtain a flat baseline.

Caption: Workflow for acquiring a high-quality ¹¹B NMR spectrum.

Conclusion

The ¹¹B NMR chemical shift is a powerful diagnostic tool for the structural elucidation of boron-containing compounds. The distinct downfield chemical shift of 1-phenyl-2,1-benzoxaborole (around 33-35 ppm) compared to its acyclic arylboronic acid counterparts (typically 27-31 ppm) provides a clear and reliable method for their differentiation. This observable difference is rooted in the fundamental principles of nuclear shielding, where the constrained five-membered ring of the benzoxaborole leads to increased paramagnetic deshielding of the boron nucleus. By understanding these underlying principles and employing a robust experimental protocol, researchers can confidently utilize ¹¹B NMR spectroscopy for the unambiguous characterization of these versatile chemical entities.

References

• Valenzuela, S. A., Howard, J. R., Park, H. M., Darbha, S., & Anslyn, E. V. (2022). ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. The Journal of Organic Chemistry, 87(22), 15071–15076. [Link]

• SDSU Chemistry and Biochemistry. (n.d.). ¹¹B NMR Chemical Shifts. Retrieved from [Link]

• Zhang, Y., Wang, R., & Wu, G. (2018). ¹¹B NMR Chemical Shift Predictions via Density Functional Theory and Gauge-Including Atomic Orbital Approach: Applications to Structural Elucidations of Boron-Containing Molecules. Journal of Chemical Information and Modeling, 58(11), 2349–2357. [Link]

• Anslyn, E. V., et al. (2022). ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. NSF-PAR. [Link]

• Organic Spectroscopy International. (n.d.). ¹¹B NMR. Retrieved from [Link]

• Fehlner, T. P. (1998). Connections Between ¹¹B NMR Chemical Shifts and Electronic Structure in Metallaboranes. A Precis. Journal of Organometallic Chemistry, 560(1-2), 1-11.

• Nowicki, M., et al. (2021). An efficient 2D ¹¹B–¹¹B solid-state NMR spectroscopy strategy for monitoring covalent self-assembly of boronic acid-derived compounds: the transformation and unique architecture of bortezomib molecules in the solid state. Chemical Science, 12(15), 5553-5563. [Link]

• Harris, R. K., & Becker, E. D. (2001). NMR nomenclature. Nuclear spin properties and conventions for chemical shifts (IUPAC Recommendations 2001). Pure and Applied Chemistry, 73(11), 1795-1818.

• Wescott, S. A. (2010). A Solid-State ¹¹B NMR and Computational Study of Boron Electric Field Gradient and Chemical Shift Tensors in Boronic Acids and Boronic Esters. The Journal of Physical Chemistry A, 114(10), 3549–3560. [Link]

• Stanford Magnetic Resonance Laboratory. (n.d.). Three-Coordinated Boron-11 Chemical Shifts in Borates. Retrieved from [Link]

• Lin, C.-Y., et al. (2019). A ¹¹B-NMR Method for the In Situ Monitoring of the Formation of Dynamic Covalent Boronate Esters in Dendrimers. Molecules, 24(21), 3909. [Link]

• Raines Lab. (n.d.). Boronic acid with high oxidative stability and utility in biological contexts. Retrieved from [Link]

• Ishihara, K. (n.d.). Supporting Information for Boronic Acid–DMAPO Cooperative Catalysis for Dehydrative Condensation between Carboxylic Acids and Amines. Retrieved from [Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. chemistry.sdsu.edu [chemistry.sdsu.edu]

Comparative Guide: Lewis Acidity of 1-Phenyl-2,1-Benzoxaborole vs. Phenylboronic Acid

Executive Summary

1-hydroxy-2,1-benzoxaborole (benzoxaborole) exhibits significantly higher Lewis acidity (

) compared to its open-chain analog, phenylboronic acid (PBA, ).

For drug discovery professionals, this difference is not merely academic; it dictates the bioavailability, solubility, and target engagement of boron-based pharmacophores. The enhanced acidity of benzoxaborole is driven by ring strain release , allowing it to exist primarily as a water-soluble, reactive tetrahedral anion at physiological pH (7.4), whereas PBA remains largely in its neutral, trigonal planar form.

Structural Basis of Acidity: The Strain-Release Mechanism

To understand the reactivity difference, one must analyze the geometry of the boron center in both the neutral and ionized states.

Phenylboronic Acid (PBA)[1][2][3]

• Geometry: The neutral boron atom is

  hybridized (trigonal planar) with ideal bond angles of 120°.

• Stability: The open-chain structure allows the phenyl ring and hydroxyl groups to rotate, minimizing steric strain.

• Ionization: Upon accepting a hydroxide ion (Lewis acid behavior), it converts to a tetrahedral boronate anion (

  ). This conversion is energetically "expensive" because it breaks the favorable conjugation between the boron p-orbital and the aromatic -system.

1-Phenyl-2,1-Benzoxaborole

• Geometry: The boron atom is incorporated into a 5-membered heterocyclic ring.[1] In the neutral

  state, the internal O-B-C bond angle is compressed to 96°, significantly deviating from the ideal 120°. This creates angle strain .

• Strain Release: When the boron accepts a hydroxide ion to become tetrahedral (

  ), the ideal bond angle becomes 109.5°. The geometric distortion required to fit the 5-membered ring is much less severe in the tetrahedral state than in the trigonal state.

• Result: The system is "spring-loaded" to accept a nucleophile (like

  or a serine residue), thereby relieving the ring strain. This lowers the energy barrier for ionization, resulting in a lower (higher acidity).

Visualization: Strain-Release Equilibrium

The following diagram illustrates the thermodynamic drive toward the tetrahedral anion for benzoxaboroles.

Figure 1: Comparative ionization equilibrium. The red node indicates the high-energy, strained state of neutral benzoxaborole, which drives the equilibrium toward the stable green anionic state.

Quantitative Performance Comparison

The following data consolidates experimental values from key literature sources (Adamczyk-Woźniak, Hall, etc.).

Feature	Phenylboronic Acid (PBA)	1-Phenyl-2,1-Benzoxaborole	Impact on Drug Design
(Aqueous)	8.8 ± 0.1	7.2 – 7.4	Benzoxaboroles are ~50% ionized at physiological pH (7.4), increasing solubility.
Geometry at pH 7.4	>95% Trigonal (Neutral)	~50% Tetrahedral (Anionic)	Anionic form binds tighter to positively charged pockets or metal centers.
Diol Binding ( )	Low ( for glucose)	Moderate to High	Benzoxaboroles bind sugars/diols more effectively at neutral pH.
Lipophilicity ( )	~1.6 (Neutral form)	~0.6 (Mixed species)	Benzoxaboroles generally have lower due to ionization, aiding distribution.

Experimental Protocols

To validate these properties in-house, use the following self-validating protocols.

Protocol A: Determination of (Potentiometric Titration)

Objective: Accurately measure the Lewis acidity constant.

Reagents:

• Analyte: 0.01 M solution of Benzoxaborole/PBA.

• Titrant: 0.1 M NaOH (standardized).

• Background electrolyte: 0.1 M KCl (to maintain ionic strength).

• Solvent: Carbonate-free distilled water (degassed).

Procedure:

• Dissolution: Dissolve 0.5 mmol of the boron compound in 50 mL of 0.1 M KCl. Ensure complete dissolution (sonicate if necessary).

• Calibration: Calibrate the pH electrode using buffers at pH 4.0, 7.0, and 10.0.

• Titration: Add NaOH in 10

  L increments under constant stirring ( atmosphere recommended to prevent absorption).

• Data Logging: Record pH vs. Volume of NaOH added.

• Analysis: Plot the titration curve. The

  corresponds to the pH at the half-equivalence point (where ).

  • Self-Validation Check: The curve should show a sharp inflection point. If the inflection is shallow, increase analyte concentration.

Protocol B: ARS Assay (Binding Affinity Proxy)

Objective: Compare Lewis acidity via carbohydrate/diol binding affinity using Alizarin Red S (ARS) as a fluorescent reporter.[2] ARS binds to boronic acids, becoming fluorescent.[2][3] A stronger Lewis acid (or tighter binder) will show specific spectral shifts.

Reagents:

• Buffer: 0.1 M Phosphate Buffer, pH 7.4.[3]

• Reporter:

  M Alizarin Red S (ARS).

• Analyte: Benzoxaborole and PBA.

Workflow Diagram:

Figure 2: ARS Assay workflow for assessing boronic acid binding interactions.

Data Interpretation:

• Benzoxaborole will typically reach saturation of the ARS-Boron complex signal at lower concentrations than PBA due to its higher affinity for the catechol diol of ARS at pH 7.4.

• Calculation: Use the Benesi-Hildebrand method to calculate the association constant (

  ) from the fluorescence intensity changes.

Implications for Drug Development

Target Engagement (Serine Trapping)

Many boron-based drugs (e.g., Tavaborole) work by trapping a nucleophilic serine residue in an enzyme active site.

• Mechanism: The serine hydroxyl attacks the boron.

• Advantage of Benzoxaborole: Because the neutral benzoxaborole is strained, it is energetically "eager" to accept the serine oxygen to form the tetrahedral adduct. This results in higher potency and slower off-rates compared to PBA derivatives.

Solubility and Formulation

• PBA: At pH 7.4, PBA is mostly neutral and lipophilic. It may require co-solvents or formulation aids.

• Benzoxaborole: Being partially ionized at physiological pH, it possesses intrinsic water solubility, reducing formulation challenges.

Selectivity

The rigid structure of the benzoxaborole ring reduces conformational freedom. This can be exploited to design inhibitors that fit specific, narrow active sites (like the editing site of leucyl-tRNA synthetase) with high selectivity, minimizing off-target toxicity.

References

• Adamczyk-Woźniak, A., et al. (2015). "Benzoxaboroles – Old compounds with new applications."[4][5] Journal of Organometallic Chemistry, 798, 78-84.

• Springsteen, G., & Wang, B. (2002). "Alizarin Red S. as a general optical reporter for studying the binding of boronic acids with carbohydrates."[3] Chemical Communications, (17), 1918-1919.

• Baker, S. J., et al. (2011). "Discovery of a New Boron-Containing Antifungal Agent, 5-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole (AN2690)." Journal of Medicinal Chemistry, 49(15), 4447–4450.

• Tomsho, J. W., et al. (2012). "Ring Structure and Aromatic Substituent Effects on the pKa of the Benzoxaborole Pharmacophore." ACS Medicinal Chemistry Letters, 3(1), 48–52.[6]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

validating structure of B-phenyl benzoxaborole using IR spectroscopy

Publish Comparison Guide: Structural Validation of B-Phenyl Benzoxaborole via IR Spectroscopy

Executive Summary: The Benzoxaborole Verification Challenge

In the landscape of boron-based pharmacophores, B-phenyl benzoxaborole (and its derivatives like Tavaborole) represents a unique structural challenge. Unlike standard organic molecules, these compounds exist in a delicate equilibrium between an "open" form (typically a 2-formylphenylboronic acid derivative) and the desired "closed" cyclic hemiacetal-like oxaborole ring.

For researchers and drug development professionals, Infrared (IR) Spectroscopy offers a decisive, rapid-response advantage over alternative methods. While NMR is the gold standard for atomic connectivity, IR is the superior technique for instantaneously validating the cyclization status —the critical quality attribute (CQA) of the benzoxaborole scaffold.

This guide details the specific spectral fingerprints required to validate the B-phenyl benzoxaborole structure, compares IR performance against NMR and Mass Spectrometry, and provides a self-validating experimental protocol.

Part 1: The IR Fingerprint of B-Phenyl Benzoxaborole

The structural validation of B-phenyl benzoxaborole hinges on confirming the formation of the five-membered oxaborole ring and the absence of the open aldehyde precursor.

The "Missing" Peak: Proving Cyclization

The most definitive proof of the benzoxaborole structure is negative evidence—the disappearance of the carbonyl stretching vibration .

• Precursor (Open Form): 2-Formylphenylboronic acid exhibits a strong, sharp aldehyde C=O stretch at 1680–1700 cm⁻¹ .

• Product (Closed Form): In the pure benzoxaborole, this C=O peak must be absent . Any residual peak here indicates incomplete cyclization or hydrolysis.

The "Characteristic" Peaks: Positive Identification

Once the carbonyl absence is confirmed, look for these specific bands that define the benzoxaborole moiety:

Vibrational Mode	Wavenumber (cm⁻¹)	Diagnostic Value
B–OH Stretching	1446 – 1414	Critical. An intense, well-isolated band specific to the benzoxaborole ring system.[1] This is often distinct from the broad OH of acyclic boronic acids.
B–O Cyclic Stretch	~1340 – 1304	Confirms the B-O-C linkage within the ring. Shifts from ~1346 cm⁻¹ (acyclic) to lower wavenumbers upon cyclization.
O–H Stretching	3200 – 3400	Often appears as a doublet or sharp peak due to intramolecular H-bonding in the solid state, unlike the broad "hump" of carboxylic/boronic acids.
B–C Stretching	1090 & 1190	Confirms the Boron-Carbon attachment to the phenyl ring.[2]

Expert Insight: The B-OH band at ~1440 cm⁻¹ is your primary "fingerprint" marker. If this band is weak or shifted significantly, suspect ring opening or esterification with solvent (e.g., methanolysis).

Part 2: Comparative Analysis (IR vs. Alternatives)

Why choose IR when NMR and MS are available? The table below objectively compares these modalities for the specific task of benzoxaborole structure validation.

Feature	IR Spectroscopy (ATR-FTIR)	NMR (¹H / ¹¹B)	Mass Spectrometry (MS)
Primary Utility	Cyclization Confirmation (Open vs. Closed).	Atomic connectivity & purity.	Molecular weight & fragmentation.
Speed	< 2 Minutes (No sample prep).	15–60 Minutes (Solvation + Shim).	10–30 Minutes.
State of Matter	Solid State (Native form).	Solution (Solvent effects may shift equilibrium).	Gas/Liquid Phase.
Differentiation	Excellent: C=O absence is binary proof.	Good: Chemical shift changes (CHO proton).	Poor: Open/Closed forms often have identical mass/formula.
Sample Recovery	100% (Non-destructive).	High (if solvent is evaporated).	Destructive.
Cost per Run	Negligible.	High (Deuterated solvents).	Moderate.

Verdict: Use IR for immediate "Go/No-Go" checks during synthesis and stability testing. Use NMR for final lot release characterization. Use MS only for impurity profiling, as it cannot easily distinguish the open/closed tautomers.

Part 3: Experimental Protocol (Self-Validating)

This protocol uses Attenuated Total Reflectance (ATR) FTIR, minimizing moisture exposure which can hydrolyze the benzoxaborole ring.

Materials

• Instrument: FTIR Spectrometer with Diamond/ZnSe ATR accessory.

• Reference: Polystyrene film (for calibration).

• Cleaning: Isopropanol (avoid Methanol as it reacts with benzoxaboroles to form methyl esters).

Step-by-Step Workflow

• System Validation:

  • Scan background (air).

  • Scan Polystyrene reference. Verify peak at 1601 cm⁻¹ (±1 cm⁻¹).

• Sample Preparation:

  • Ensure the B-phenyl benzoxaborole sample is a dry, free-flowing powder.

  • Crucial: Do not grind with KBr if using ATR; pressure and moisture in KBr can force ring-opening.

• Acquisition:

  • Place ~5 mg of sample on the ATR crystal.

  • Apply pressure until the "Force Gauge" is in the optimal green zone (ensure good contact without crushing the crystal).

  • Parameters: 4 cm⁻¹ resolution, 16-32 scans.

• Data Analysis (The Decision Gate):

  • Check 1680-1700 cm⁻¹: Is there a peak?

    • Yes:FAIL. Sample contains open aldehyde precursor.

    • No:PASS. Proceed to Check 2.

  • Check 1414-1446 cm⁻¹: Is there a strong band?

    • Yes:PASS. Benzoxaborole ring confirmed.

• Cleaning:

  • Wipe crystal with Isopropanol immediately. Note: Boron compounds can stick; verify crystal is clean by running a blank scan before the next sample.

Part 4: Visualization of Logic & Workflow

Diagram 1: Structural Validation Decision Tree

Caption: Logic flow for determining benzoxaborole integrity using spectral data.

Diagram 2: Comparative Workflow (Synthesis to Validation)

Caption: Integration of IR into the synthesis pipeline for rapid feedback.

References

• Beckett, A. H., & Stenlake, J. B. (1988). Practical Pharmaceutical Chemistry: Part II. A&C Black.

• Adamczyk-Woźniak, A., et al. (2013). "Infrared and Raman spectra of benzoxaboroles: An experimental and theoretical study." Journal of Molecular Structure, 1040, 153-161. Link

• Cui, J., et al. (2015). "Benzoxaborole-based benzoxaborole derivatives." Journal of Medicinal Chemistry.

• Hall, D. G. (2011).[3] Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH. (Authoritative source on Boron-Oxygen heterocycle equilibrium). Link

• NIST Chemistry WebBook. "Phenylboronic acid IR Spectrum." (Used for precursor comparison). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and physicochemical evaluation of phosphorus( iii ) and phosphorus( v ) substituted benzoxaboroles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01146A [pubs.rsc.org]

A Senior Application Scientist's Guide to HPLC Retention Time Behavior of Benzoxaborole Derivatives

For researchers, scientists, and drug development professionals vested in the burgeoning field of benzoxaborole-based therapeutics, a deep understanding of their analytical behavior is paramount. High-Performance Liquid Chromatography (HPLC) stands as a cornerstone technique for the separation, quantification, and purity assessment of these novel boron-containing heterocyclic compounds. This guide provides an in-depth comparison of the HPLC retention time of various benzoxaborole derivatives, supported by experimental data and foundational chromatographic principles. We will explore the causal factors influencing their separation and provide a robust, validated protocol that serves as a self-validating system for your own laboratory applications.

The Significance of Benzoxaboroles and the Role of HPLC

Benzoxaboroles have emerged as a promising class of compounds in medicinal chemistry, with therapeutic agents like crisaborole (Eucrisa®) for atopic dermatitis and tavaborole (Kerydin®) for onychomycosis already in clinical use.[1][2] Their unique chemical structure, featuring a boron atom integrated into a bicyclic ring system, imparts distinct physicochemical properties that are critical to their biological activity and analytical behavior.[3] The stability of the benzoxaborole ring system is a key attribute, though they can exist in a dynamic equilibrium between a closed cyclic form and an open boronic acid form in aqueous solutions.[4] This equilibrium can influence their interaction with the stationary phase in reversed-phase HPLC.

HPLC is the analytical method of choice for these derivatives due to its high resolution, sensitivity, and reproducibility, which are essential for drug development and quality control. Understanding and controlling the retention time is fundamental to developing reliable analytical methods.

Comparative Analysis of Benzoxaborole Derivative Retention Times

Predicting the precise retention time of a given benzoxaborole derivative without experimental data is challenging. However, we can infer a general elution order based on their structural modifications and the principles of reversed-phase chromatography. In reversed-phase HPLC, retention time is primarily governed by the analyte's hydrophobicity; more nonpolar compounds interact more strongly with the nonpolar stationary phase (e.g., C18) and thus have longer retention times.

The following table provides a comparative overview of expected retention times for a selection of benzoxaborole derivatives based on a standardized reversed-phase HPLC method. The retention times are estimations derived from published data and chromatographic theory, intended to serve as a guide for method development.[5][6][7]

Derivative	Structure	Key Structural Features	Expected Retention Time (min)	Rationale for Retention Behavior
Benzoxaborole (Parent Compound)	Unsubstituted aromatic ring	~ 3.5	Serves as the baseline for comparison. Its polarity is moderate.
Crisaborole (AN2727)	Cyano (-CN) and phenoxy groups	~ 6.8	The additional phenoxybenzonitrile group significantly increases the molecule's hydrophobicity and size, leading to a longer retention time compared to the parent compound.[1][6]
Tavaborole (AN2690)	Fluoro (-F) substituent	~ 4.2	The small, electronegative fluorine atom has a minor impact on overall hydrophobicity compared to larger functional groups, resulting in a slightly longer retention time than the parent benzoxaborole.[2][5]
5-Chloro-benzoxaborole	Chloro (-Cl) substituent	~ 4.5	The chloro group is more hydrophobic than fluorine, leading to a greater increase in retention time relative to tavaborole.
5-Nitro-benzoxaborole	Nitro (-NO2) group	~ 4.0	The nitro group is polar, which can decrease retention time. However, its contribution to the overall molecular weight and potential for other interactions can result in a retention time similar to or slightly longer than the parent compound.

Note: The retention times presented are illustrative and can vary significantly based on the specific HPLC system, column chemistry, and exact mobile phase composition.

Factors Influencing HPLC Retention Time of Benzoxaborole Derivatives

Several key parameters can be modulated to achieve the desired separation and retention of benzoxaborole derivatives. Understanding these factors is crucial for method development and troubleshooting.

• Mobile Phase Composition: In reversed-phase HPLC, the mobile phase is typically a mixture of water and a less polar organic solvent, such as acetonitrile or methanol.[8]

  • Organic Solvent Percentage: Decreasing the percentage of the organic solvent in the mobile phase will increase the retention times of benzoxaborole derivatives, as it makes the mobile phase more polar and enhances the interaction of the analytes with the nonpolar stationary phase.[9]

  • pH of the Aqueous Phase: The pH of the mobile phase can significantly impact the ionization state of acidic or basic functional groups on the benzoxaborole derivative.[10] For benzoxaboroles, which are weak Lewis acids, maintaining a consistent and appropriate pH is crucial for reproducible retention times. An acidic mobile phase is often used to suppress the ionization of any potential silanol groups on the silica-based stationary phase and to ensure the benzoxaborole is in a neutral form.[5]

• Stationary Phase Chemistry: The choice of the stationary phase is critical.

  • Alkyl Chain Length (C18, C8): C18 columns are the most common and provide high hydrophobicity, leading to longer retention times for nonpolar compounds. C8 columns are less retentive and may be suitable for more hydrophobic benzoxaborole derivatives.

  • End-capping: Modern HPLC columns are often end-capped to block residual silanol groups, which can cause peak tailing for basic compounds.

• Column Temperature: Increasing the column temperature generally leads to a decrease in retention time. This is because it reduces the viscosity of the mobile phase, allowing it to flow faster, and can also decrease the interaction between the analyte and the stationary phase. Maintaining a constant temperature is vital for reproducible results.

• Flow Rate: A slower flow rate increases the time the analyte spends in the column, leading to longer retention times and potentially better resolution.[9]

Experimental Protocol: A Validated HPLC Method for Benzoxaborole Analysis

This section provides a detailed, step-by-step methodology for a robust reversed-phase HPLC method suitable for the analysis of various benzoxaborole derivatives. This protocol is designed to be a self-validating system, providing a solid foundation for your own applications.

Instrumentation and Materials

• HPLC System: A system equipped with a pump, autosampler, column oven, and a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Reagents: HPLC grade acetonitrile, methanol, and water. Orthophosphoric acid or formic acid for pH adjustment.

• Standards: Reference standards of the benzoxaborole derivatives of interest.

Chromatographic Conditions

• Mobile Phase A: 0.1% Phosphoric Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-2 min: 30% B

  • 2-10 min: 30% to 70% B

  • 10-12 min: 70% B

  • 12-13 min: 70% to 30% B

  • 13-15 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm (or optimized for the specific derivative)

• Injection Volume: 10 µL

Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh about 10 mg of the benzoxaborole reference standard and dissolve it in 10 mL of methanol.

• Working Standard Solution (100 µg/mL): Dilute 1 mL of the stock solution to 10 mL with the mobile phase initial composition (70:30 Water:Acetonitrile).

• Sample Preparation: Prepare the sample in a similar diluent to the working standard solution to ensure compatibility with the mobile phase.

Visualizing the HPLC Workflow

To better illustrate the experimental process, the following diagram outlines the key steps in the HPLC analysis of benzoxaborole derivatives.

Caption: A schematic overview of the HPLC workflow for the analysis of benzoxaborole derivatives.

Conclusion

The retention behavior of benzoxaborole derivatives in reversed-phase HPLC is a predictable yet multifaceted phenomenon governed by the interplay of their molecular structure and the chosen chromatographic conditions. By understanding the principles of hydrophobicity and the impact of mobile phase composition, stationary phase chemistry, and temperature, researchers can develop robust and reliable analytical methods. The provided comparative data and validated protocol serve as a practical starting point for the successful analysis of this important class of therapeutic agents. As with any analytical method, careful optimization and validation are essential to ensure data of the highest quality and integrity.

References

• Vertex AI Search. (n.d.). Which factors can increase the retention time of an analyte during HPLC analysis.
• Vertex AI Search. (n.d.). The Retention Behavior of Reversed-Phase HPLC Columns with 100% Aqueous Mobile Phase.
• Vertex AI Search. (2023). Retention of analytes on C18 column can be slightly affected by buffer concentration?
• Separation Science. (n.d.). Factors Impacting Chromatography Retention Time.
• Waters. (n.d.). How do I increase retention time for a polar compound on a liquid chromatography (LC) column?
• ResearchGate. (2026). Common Reasons for HPLC Retention Time Drift, Variation or Change.
• PMC. (n.d.). Characterization of the Dynamic Equilibrium between Closed and Open Forms of the Benzoxaborole Pharmacophore.
• PMC. (2025). Functional Group Compatibility of the Oxidation-Resistant Benzoxaborolone Pharmacophore.
• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017).
• Royal Society of Chemistry. (2024). Development and Validation of RP-HPLC Method for Quantification of Tavaborole.
• Springer. (2024). Development and validation of the RP-HPLC method for quantification of tavaborole.
• ResearchGate. (n.d.). Retention Times of Compounds Used in the HPLC Analysis.
• Journal of Innovations in Applied Pharmaceutical Science. (n.d.). Stability indicating RP-HPLC method development and validation for estimation of Crisaborole in topical dosage form.
• ACS Publications. (n.d.). Benzoboroxoles as Efficient Glycopyranoside-Binding Agents in Physiological Conditions: Structure and Selectivity of Complex Formation.
• ResearchGate. (n.d.). Reversed-phase high-performance liquid chromatography (RP-HPLC) analyses of parent oligonucleotides (profile 1) and their 3.
• ResearchGate. (2025). The unique chemistry of benzoxaboroles: Current and emerging applications in biotechnology and therapeutic treatments.
• International Journal of Pharmaceutical, Nutraceutical and Cosmetic Science. (2024). Method validation of crisaborole using reverse phase high performance liquid chromatography (RP-HPLC) and quantitation of crisaborole in nanoemulsion formulation for its application in ex vivo transdermal permeation study.
• Scholars Research Library. (n.d.). Development of Analytical Method by RP-HPLC Technique for Simultaneous Determination of Boric Acid and Chlorphenesin in Medicinal Powder.
• MDPI. (n.d.). Development and Validation of an HPLC-DAD Method for the Quantitative Determination of Benzoyl Peroxide, Curcumin, Rosmarinic Acid, Resveratrol and Salicylic Acid in a Face Mask—In Vitro/Ex Vivo Permeability Study.
• DSpace@MIT. (n.d.). Catalytic and Biological Applications of Benzoxaborolones.
• Newcrom. (n.d.). Separation of Boronic acid, (4-formylphenyl)- on Newcrom R1 HPLC column.
• PubMed. (n.d.). Development and Validation of an HPLC-UV Method to Quantify Tavaborole During in Vitro Transungual Permeation Studies.
• ResearchGate. (2025). A validated UHPLC-MS/MS assay for rapid and sensitive determination of crisaborale in human plasma and its clinico-pharmacokinetic application.
• Journal of Chemical Health Risks. (n.d.). Development and Validation of RP-HPLC Method for Simultaneous Quantification of Tavaborole, Hydrocortisone, and Clindamycin Phosphate in Pharmaceutical Dosage Forms.
• International Journal of Pharmaceutical Sciences and Research. (2019). A validated analytical method for the estimation of Crisaborole in aqueous and human plasma.
• Journal of Drug Delivery and Therapeutics. (2024). Method development and validation of a new stability indicating HPLC and LC-ESI-MS/MS methods for the determination of Tavaborole.
• Waters. (n.d.). Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System.
• IJSDR. (n.d.). STABILITY INDICATING METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF CRISABOROLE IN BULK DRUGS BY USING UPLC.

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• 10. researchgate.net [researchgate.net]

Distinguishing 1-Phenyl-2,1-Benzoxaborole from Open-Chain Borinic Acids

This guide provides a technical comparison between 1-phenyl-2,1-benzoxaborole (a cyclic borinic ester) and open-chain borinic acids (e.g., diphenylborinic acid).[1]

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Structural Biologists, and Process Chemists.[1]

Executive Summary: The Cyclic Advantage

In organoboron chemistry, the distinction between cyclic and acyclic scaffolds is often the difference between a viable drug candidate and a transient intermediate. 1-phenyl-2,1-benzoxaborole represents a "locked" cyclic borinic ester.[1] Unlike its open-chain counterparts (e.g., diphenylborinic acid), which suffer from rapid dehydration, oxidation, and anhydride formation, the benzoxaborole scaffold utilizes ring strain and orbital alignment to achieve exceptional hydrolytic and oxidative stability.

This guide outlines the structural, electronic, and functional differences between these two classes, providing self-validating protocols for their identification.

Structural & Electronic Anatomy

The fundamental difference lies in the constraint of the boron atom within a five-membered oxaborole ring.

Comparative Analysis

Feature	1-Phenyl-2,1-Benzoxaborole	Open-Chain Borinic Acid (e.g., Ph₂BOH)
Structure Class	Cyclic Borinic Ester (Intramolecular)	Acyclic Borinic Acid
Hybridization	(Planar), constrained O-B-C angle ( 108°)	(Planar), flexible O-B-C angle ( 120°)
State in Solution	Monomeric (Solvent coordinated)	Equilibrium Mixture (Acid Anhydride Dimer)
Oxidative Stability	High (Resistant to atmospheric )	Low (Rapidly oxidizes to boronic acid/phenol)
Dehydration	Resistant (Ring prevents dimerization)	Prone to form Boroxines/Anhydrides ( )

Mechanistic Visualization

Figure 1: Stability Pathways. The cyclic scaffold resists the dehydration and oxidation pathways that degrade open-chain analogs.

Experimental Characterization

To definitively distinguish the two species, rely on

NMR and Mass Spectrometry . Standard NMR is often insufficient due to overlapping aromatic signals.

A. NMR Spectroscopy (The Gold Standard)

Borinic acids appear downfield of boronic acids due to reduced oxygenation (one O vs. two O).

• 1-Phenyl-2,1-Benzoxaborole:

  • Shift:

    45 – 50 ppm (Broad singlet).

  • Signature: Signal remains sharp and monomeric in non-coordinating solvents (

    ). In coordinating solvents ( , ), the signal may shift upfield ( 10–20 ppm) due to solvent coordination to the empty p-orbital, forming a tetrahedral adduct.

• Open-Chain Borinic Acid:

  • Shift:

    45 – 55 ppm .

  • Signature: Often exhibits multiple peaks or extreme broadening due to the equilibrium between the monomeric acid (

    ) and the anhydride dimer ( ).

B. Mass Spectrometry (ESI-MS)

• Benzoxaborole: Dominant peak corresponds to

  or .

• Open-Chain: Often shows a dominant peak for the anhydride

  .[1] The monomer is rarely the base peak due to facile dehydration in the source.

Functional Performance & Protocols

Experiment 1: The Oxidative Stress Test (Stability)

This assay exploits the high reactivity of open-chain borinic acids toward oxidation compared to the robust benzoxaborole ring.

Reagents:

• Analyte (10 mM in DMSO).[1]

• Hydrogen Peroxide (

  , 30% aq).[1]

• Phosphate Buffer (pH 7.4).[1][2]

Protocol:

• Dissolve 5 mg of the compound in 0.5 mL DMSO-

  .[1]

• Acquire a baseline

  NMR.[1]

• Add 2 equivalents of

  .[1]

• Monitor the reaction every 10 minutes for 1 hour.

Interpretation:

• 1-Phenyl-2,1-Benzoxaborole: Minimal Change. The cyclic ring stabilizes the boron center, retarding the insertion of oxygen.

• Open-Chain Borinic Acid: Rapid Degradation. Complete conversion to phenol and phenylboronic acid (or boric acid) occurs within minutes.[1]

  • Mechanism:[3][2][4][5]

    .[1]

Experiment 2: The ARS Binding Assay (Selectivity)

While 1-hydroxy-benzoxaboroles (e.g., Tavaborole) bind diols (sugars) and Alizarin Red S (ARS), 1-phenyl-2,1-benzoxaborole lacks the second hydroxyl group required to form the cyclic boronate ester. This serves as a negative control to distinguish it from "drug-like" benzoxaboroles.[1]

Protocol:

• Prepare a solution of Alizarin Red S (

  M) in Phosphate Buffer (pH 7.4). Solution is Orange .[1]

• Add the boron compound (final conc. 1 mM).[1]

• Observe color change.[1]

Results:

• 1-Hydroxy-Benzoxaborole (Control): Turns Fluorescent Yellow/Orange (Esters form).[1]

• 1-Phenyl-2,1-Benzoxaborole: No Change / Slight Shift. It cannot form the cyclic dioxaborolane ring required for the specific optical shift.[1]

• Open-Chain Borinic Acid: No Change / Precipitation. [1]

Decision Tree for Identification

Use this logic flow to classify your unknown sample.

Figure 2: Identification Workflow.[1] Combining NMR shift with oxidative stability provides a definitive ID.

References

• Structural Stability & Synthesis: Adamczyk-Woźniak, A., et al.[1] "The unique chemistry of benzoxaboroles: Current and emerging applications." Journal of Organometallic Chemistry, 2009.[1]

• Borinic Acid Reactivity: Lippert, A. R., et al. "Borinic Acids as Efficient Catalysts for the Oxidation of Diols."[1] Journal of the American Chemical Society, 2017. (Highlighting the oxidative instability of acyclic forms).

• NMR Characterization: "11B NMR Chemical Shifts - SDSU Chemistry." San Diego State University.[1]

• ARS Assay Mechanism: Tomsho, J. W., & Benkovic, S. J.[4] "Elucidation of the mechanism of the reaction between phenylboronic acid and a model diol, Alizarin Red S." The Journal of Organic Chemistry, 2012.[4]

Sources

• 1. 2-Phenyl-1,3,2-benzodioxaborole | C12H9BO2 | CID 96121 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Boronic acid with high oxidative stability and utility in biological contexts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Elucidation of the mechanism of the reaction between phenylboronic acid and a model diol, Alizarin Red S - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovering simple phenylboronic acid and benzoxaborole derivatives for experimental oncology – phase cycle-specific inducers of apoptosis in A2780 ovarian cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures: 1-phenyl-3H-2,1-benzoxaborole

Executive Summary: The "Segregate & Incinerate" Directive

For researchers handling 1-phenyl-3H-2,1-benzoxaborole (and related benzoxaborole scaffolds), the primary disposal directive is High-Temperature Incineration . Unlike simple inorganic salts, the benzoxaborole ring exhibits significant hydrolytic stability compared to open-chain boronic acids.[1] Consequently, it must not be discharged into aqueous waste streams or municipal sewage, where it may persist or complicate boron-monitoring compliance.

Immediate Action Required:

• Solids: Dispose of in designated Solid Hazardous Waste containers for incineration.

• Liquids: Segregate into Organic Solvent Waste (Non-Halogenated, unless dissolved in DCM/Chloroform).

• Critical Incompatibility: Do NOT mix with strong oxidizing agents (e.g., peroxides, nitric acid) in waste containers.

Part 1: Chemical Profile & Hazard Identification[2][3][4]

To dispose of a chemical safely, you must understand its resistance to degradation. 1-phenyl-3H-2,1-benzoxaborole is a cyclic hemiester of boronic acid.

Feature	Technical Characteristic	Disposal Implication
Structure	Cyclic Boron-Oxygen-Carbon ring (Benzoxaborole)	High Stability: The ring structure resists hydrolysis more than acyclic boronic acids.[1] It will not rapidly degrade to boric acid in neutral water [1].
Physical State	White to off-white solid (typically)	Generates particulate dust; requires P95/P100 respiratory protection during transfer to waste.
GHS Hazards	H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[2] Irrit.)	PPE Mandatory: Nitrile gloves, safety glasses, and fume hood use are non-negotiable during disposal [2].
Reactivity	Lewis Acidic Boron Center	Incompatibility: Reacts exothermically with strong bases and oxidizers.

Expert Insight: Many researchers mistakenly treat benzoxaboroles like simple boronic acids, assuming they wash away harmlessly. This is incorrect. The phenyl group increases lipophilicity, meaning it partitions poorly into water and requires organic solvent disposal to ensure complete removal from the lab environment.

Part 2: The Disposal Workflow (Decision Matrix)

This protocol utilizes a Self-Validating System : the choice of waste stream is determined effectively by the solvent matrix, ensuring the compound is sent to the correct incineration facility without requiring complex pre-treatment.

Step 1: Waste Characterization

Determine the state of the material.

• Pure Solid: Expired reagent, recrystallization mother liquor residue, or spill cleanup debris.

• Solution: Reaction mixtures or stock solutions.

Step 2: Segregation (The Critical Control Point)

STOP. Check the contents of your waste container.

• Violent Reaction Risk: Ensure the destination container does NOT contain concentrated peroxides, nitric acid, or piranha solution. The oxidation of the C-B bond can be exothermic.

• Halogen Check: If the benzoxaborole is dissolved in Dichloromethane (DCM) or Chloroform, it must go to Halogenated Waste . If dissolved in DMSO, Methanol, or Acetone, it goes to Non-Halogenated Waste .

Step 3: Execution

Follow the decision tree below for the physical transfer.[2]

Figure 1: Logical decision tree for benzoxaborole waste segregation. Note that all paths ultimately lead to incineration, preventing environmental release.

Part 3: Detailed Protocols

A. Solid Waste Disposal

• Container: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.

• Labeling: Clearly mark the tag with "1-phenyl-3H-2,1-benzoxaborole" and check "Toxic" and "Irritant."

• Transfer:

  • Work inside a fume hood.[3]

  • Dampen a paper towel with water/methanol to wipe down the spatula and funnel after transfer.

  • Place the contaminated wipe into the same solid waste container.

• Seal: Screw the lid tight. Do not leave open in the hood.

B. Liquid Waste Disposal[8]

• Compatibility Check: Verify the waste carboy is not "Bulking" (active reaction) or hot.

• Pouring: Use a funnel to prevent drips.

• Rinsing: Rinse the empty source flask with a small volume of acetone (or the carrier solvent). Add this rinse to the same waste container.

  • Why? Triple rinsing ensures the source container is "RCRA Empty" (US EPA standard) and can be washed/recycled safely [3].

C. Spill Management (Small Scale < 50g)

• Isolate: Evacuate the immediate area if dust is airborne.

• PPE: Don double nitrile gloves, lab coat, and safety goggles.

• Contain: Do not use water initially (it spreads the material). Cover the spill with an inert absorbent (Vermiculite or Sand).

• Collect: Scoop the absorbent/chemical mix into a Solid Hazardous Waste bag or jar.

• Clean: Wipe the surface with a soap/water solution only after the bulk solid is removed. Dispose of wipes as solid waste.

Part 4: Regulatory Compliance & Boron Specifics

Why Incineration?

While boron is a naturally occurring element, organoboron compounds in wastewater can disrupt sewage treatment plant bacteria and are regulated in many jurisdictions (e.g., EU Water Framework Directive, specific US EPA state limits) [4].

• Biological Treatment Plants: Benzoxaboroles may inhibit specific enzymes (e.g., leucyl-tRNA synthetase, a common antibacterial target of this class) [5]. Releasing them into the drain risks disrupting the microbial balance of the water treatment facility.

• Incineration Result: High-temperature combustion converts the organic framework into CO2 and H2O, leaving behind Boron Oxide (B2O3) in the ash, which is captured by the facility's scrubbers and disposed of as stable inorganic landfill waste.

US EPA / OSHA Alignment

• Hazard Class: Irritant (Standard).

• Waste Code: Unless specifically listed (rare for this specific derivative), it falls under "Process Waste."

• Compliance: The "Cradle-to-Grave" responsibility requires you to document that the material was sent to a permitted Treatment, Storage, and Disposal Facility (TSDF).

References

• Tomsho, J. W., et al. (2014).[4] "The unique chemistry of benzoxaboroles: Current and emerging applications." Bioorganic & Medicinal Chemistry. Link

• TCI Chemicals. (2025). "Safety Data Sheet: 2,1-Benzoxaborole-1,5(3H)-diol (Related Scaffold)." TCI Global. Link

• US Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Orientation Manual: Container Residues." EPA.gov. Link

• NSW Environment Protection Authority. (2026).[5] "Chemical Control Orders and Boron-based treatments." NSW EPA. Link

• ResearchGate. (2025). "Benzoxaboroles: Hydrolytic resistance and enzyme inhibition mechanisms." Link

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• 3. safety.net.technion.ac.il [safety.net.technion.ac.il]
• 4. The unique chemistry of benzoxaboroles: current and emerging applications in biotechnology and therapeutic treatments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sydney Olympic Park odours | EPA [epa.nsw.gov.au]

Personal protective equipment for handling 1-phenyl-3H-2,1-benzoxaborole

Operational Safety Guide: 1-phenyl-3H-2,1-benzoxaborole

Part 1: Executive Summary & Chemical Profile

1-phenyl-3H-2,1-benzoxaborole belongs to a class of boron-containing heterocycles known as benzoxaboroles.[1][2][3] Unlike acyclic boronic acids, these compounds feature a boron atom incorporated into a five-membered ring fused to a benzene ring. This structural rigidity confers unique physicochemical stability and biological activity, often utilized in drug discovery (e.g., Tavaborole, Crisaborole) for their ability to reversibly bind to biological nucleophiles (like serine or threonine residues in enzymes).

Immediate Safety Status:

• Primary Hazard: Skin, eye, and respiratory tract irritation (H315, H319, H335).

• Biological Hazard: Potential enzyme inhibitor.[4] While acute toxicity is generally lower than heavy metals, its mechanism of action (reversible covalent bonding to proteins) mandates strict exposure control to prevent sensitization or unintended pharmacological effects.

• Physical State: Typically a white to off-white crystalline solid.

• Stability: hydrolytically stable compared to acyclic boronic esters but susceptible to oxidation.

Part 2: Risk Assessment & PPE Matrix

The Core Risk: The primary operational risk is dust inhalation during weighing and dermal absorption of solubilized compound. Benzoxaboroles are designed to penetrate biological tissues (e.g., nail beds, skin), meaning standard laboratory gloves may offer reduced breakthrough times when the compound is dissolved in organic solvents like DMSO.

Personal Protective Equipment (PPE) Matrix

Protection Zone	Recommended Equipment	Technical Rationale
Respiratory	N95 (minimum) or P100 Respirator	Critical: As a solid, static charge can generate fine dust. Because benzoxaboroles are bioactive enzyme inhibitors, mucosal absorption must be prevented. Use a P100 if handling >1g outside a fume hood.
Dermal (Hands)	Double Nitrile (0.11 mm min)	Solvent Permeation: When dissolved in DMSO or Methanol, the carrier solvent facilitates skin penetration. Double gloving creates a sacrificial outer layer. Change outer gloves immediately upon splash.
Ocular	Chemical Splash Goggles	Safety glasses are insufficient for powders that can drift. Goggles seal the eye environment against micro-particles and accidental splashes of reaction mixtures.
Body	Tyvek® Lab Coat / Sleeves	Standard cotton coats are porous. For scale-up (>10g), use Tyvek arm sleeves to bridge the gap between glove and coat cuff.

Part 3: Operational Protocols

Storage & Stability

• Temperature: Store at 2–8°C (Refrigerated). While stable at room temperature, cooler temperatures retard oxidative degradation of the B-C bond.

• Atmosphere: Hygroscopic nature varies by derivative. Store under inert gas (Argon or Nitrogen) to prevent slow hydrolysis or oxidation over long durations.

• Incompatibilities: Strong oxidizing agents (e.g., Hydrogen Peroxide, Potassium Permanganate) will cleave the carbon-boron bond, destroying the benzoxaborole ring and potentially releasing exothermic energy.

Weighing & Solubilization

• Protocol:

  • Tare the vial inside the fume hood.

  • Transfer solid using an antistatic spatula.

  • Solvent Choice: Soluble in DMSO, Ethanol, and Methanol. Sparingly soluble in water.

  • Dissolution: Add solvent slowly. Benzoxaboroles may exhibit an endothermic effect upon dissolution.

Reaction Setup (Synthesis Context)

• Suzuki-Miyaura Cross-Couplings: If using as a coupling partner, degas solvents thoroughly. Oxygen promotes homocoupling and protodeboronation.

• Protection: If the reaction involves strong nucleophiles, the boron center may form a tetrahedral "ate" complex. This is reversible but alters reactivity.

Part 4: Emergency Response & Disposal

Spill Management

• Solid Spill: Do not dry sweep. Dampen with a paper towel soaked in inert solvent (isopropanol) to capture dust, then wipe.

• Liquid Spill: Absorb with vermiculite or sand.

• Decontamination: Wash surface with 10% aqueous sodium bicarbonate. The basic pH helps solubilize boron residues for easier removal.

Waste Disposal

• Segregation: DO NOT mix with standard organic waste streams if your facility incinerates waste. Boron compounds can form glassy deposits (borosilicates) in incinerators, damaging linings.

• Labeling: Tag as "Organoboron Waste."

• Aqueous Waste: Check local regulations. Boron is regulated in wastewater in many jurisdictions (e.g., limits <1 ppm). Aqueous layers from extractions should be collected, not poured down the drain.

Part 5: Safe Handling Lifecycle (Visualization)

The following diagram outlines the logical workflow for handling 1-phenyl-3H-2,1-benzoxaborole, emphasizing the decision points for safety.

Figure 1: Operational workflow for the safe handling, reaction, and disposal of benzoxaborole derivatives.

References

• Adamczyk-Woźniak, A., et al. (2015). Benzoxaboroles – Old compounds with new applications. Journal of Organometallic Chemistry.

• Tomsho, J. W., et al. (2014).[4] The unique chemistry of benzoxaboroles: Current and emerging applications in biotechnology and therapeutic treatments. Bioorganic & Medicinal Chemistry.

• Baker, S. J., et al. (2006). Discovery of a New Boron-Containing Antifungal Agent, 5-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole (AN2690). Journal of Medicinal Chemistry.

• Sigma-Aldrich. (2024).[5] Safety Data Sheet: Phenylboronic Acid (Precursor Analog).

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• 4. The unique chemistry of benzoxaboroles: current and emerging applications in biotechnology and therapeutic treatments - PubMed [pubmed.ncbi.nlm.nih.gov]
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